S-(Fluoromethyl) benzenesulfonothioate

Core Science & Biosynthesis

The Chemistry, Stability, and Application of S-(Fluoromethyl) Benzenesulfonothioate: A Technical Guide

Introduction

The monofluoromethylthio group ( −SCH2​F ) has emerged as a privileged structural motif in modern drug design[1]. Acting as a highly lipophilic bioisostere for methoxy, methylthio, and hydroxymethyl groups, the −SCH2​F moiety dramatically enhances cellular membrane permeability and metabolic stability[1]. Historically, introducing this group required harsh conditions, toxic precursors, or in situ generation of unstable intermediates.

The advent of S-(fluoromethyl) benzenesulfonothioate ( PhSO2​SCH2​F ) fundamentally shifted this paradigm. By balancing leaving-group thermodynamics with electrophilic reactivity, this reagent provides a shelf-stable solution capable of late-stage monofluoromethylthiolation under exceptionally mild conditions[2]. This whitepaper dissects the chemical logic, stability thresholds, and validated protocols necessary for successfully deploying this reagent in complex synthetic workflows.

Chemical Properties and Mechanistic Logic

PhSO2​SCH2​F (CAS: 2126930-70-7) is an electrophilic monofluoromethylthiolating reagent[1],[3].

• Molecular Formula: C7​H7​FO2​S2​ [3]

• Molecular Weight: 206.26 g/mol [3]

• Physical State: White to off-white microcrystalline solid[4].

Reactivity Logic: The reagent operates on the principle of electrophilic group transfer. The benzenesulfinate anion ( PhSO2−​ ) serves as an excellent, resonance-stabilized leaving group[2]. When activated by a transition metal catalyst (such as Copper or Silver) or a radical initiator, the S-S bond polarizes. This facilitates the selective transfer of the electrophilic +SCH2​F species to a target nucleophile, bypassing the need for harsh oxidative conditions[2].

Mechanistic logic of electrophilic monofluoromethylthiolation via PhSO2SCH2F.

Stability Profile and Degradation Causality

Unlike earlier electrophilic fluoroalkylating agents that required extreme cryogenic storage, PhSO2​SCH2​F is shelf-stable[2]. However, its stability is conditionally dependent on strict environmental controls. Deviations from these parameters result in rapid degradation.

• Thermal Causality: While stable at ambient temperatures, scaling up the synthesis reveals critical thermal thresholds[2]. Reactions conducted at elevated temperatures (e.g., 60 °C) are sluggish, yielding only 25% product after 18 hours[2]. At 100 °C, the target compound completely fails to form; the thermal energy induces S-S bond homolysis, yielding the homocoupled byproduct S-phenyl benzenesulfonothioate ( PhSO2​SPh ) in 61% yield[2].

• Moisture Causality: The S-S bond is highly susceptible to hydrolysis. The presence of water during synthesis acts as a competing nucleophile. Introducing even 1.0 equivalent of H2​O quantitatively diverts the reaction toward the PhSO2​SPh degradation product[2].

Table 1: Stability and Storage Metrics

Parameter	Optimal Condition	Causality / Consequence of Deviation
Temperature	0 °C to 25 °C	Temperatures >60 °C induce S-S bond homolysis and rearrangement to PhSO2​SPh . At 100 °C, degradation is absolute[2].
Moisture	Anhydrous (<50 ppm H2​O )	Water hydrolyzes the reagent and quenches the electrophile. Even trace moisture ruins the synthetic yield[2].
Atmosphere	Argon or Nitrogen	Prevents ambient moisture ingress; oxidative degradation is secondary but possible over long-term storage[2].
Solvent	DMF, MeOH, DCM	Protic solvents (MeOH) are tolerated during catalyzed coupling, but strictly anhydrous aprotic solvents (DMF) are required for synthesis[2].

Self-Validating Scalable Synthesis Protocol

To ensure reproducibility, researchers must adhere strictly to a two-step protocol starting from cheap, commercially available sodium benzenesulfinate, elemental sulfur, and chlorofluoromethane ( CH2​FCl )[2]. The following protocol is optimized for a 500 g scale, embedding self-validating checkpoints to ensure product integrity[2],[4].

Scalable synthetic workflow highlighting critical thermal and moisture control points.

Step-by-Step Methodology:

Step 1: Preparation of Sodium Benzenesulfonothioate ( PhSO2​SNa )

• Action: Combine PhSO2​Na (1.08 kg, 6.60 mol) and elemental sulfur (192 g, 6.00 mol) in 5.0 L of pyridine[2]. Stir at room temperature for 24 hours[2].

• Validation: Filter the mixture and wash the residue with dichloromethane. The resulting PhSO2​SNa should be a white solid (yield ~92%)[2].

• Causality & Checkpoint: Pyridine acts as a nucleophilic catalyst to open the S8​ ring, allowing the sulfinate anion to attack and form the thiosulfonate. Self-Validation: The product must be stored in a desiccator, as it is highly hygroscopic. If the solid clumps or becomes tacky, it has absorbed water and will ruin Step 2[2].

Step 2: Electrophilic Alkylation with CH2​FCl

• Action: Dissolve anhydrous PhSO2​SNa in strictly anhydrous DMF (3.0 L, passed through two columns of molecular sieves) under an argon atmosphere[2]. Cool the reactor using an ice-water bath[2].

• Action: Bubble CH2​FCl gas into the solution for 1.5 hours (approx. 22.5 mol)[2]. Seal and stir at room temperature for 12 to 18 hours[2].

• Validation: Monitor via 19F NMR. The reaction should yield a distinct singlet around -156.5 ppm (referenced to PhCF3​ )[1]. Normal workup yields PhSO2​SCH2​F in 46–56% isolated yield[2].

• Causality & Checkpoint: The ice-water bath controls the exothermic alkylation. Extending the reaction beyond 18 hours does not improve yields (plateaus at ~56%) and risks thermal degradation[2].

Late-Stage Functionalization Applications

The true value of PhSO2​SCH2​F lies in its versatility across diverse chemical environments, enabling the late-stage modification of complex drug scaffolds without degrading existing functional groups[2].

Table 2: Key Transformations and Reaction Conditions

Substrate Class	Catalyst / Reagents	Yield Range	Causality / Mechanism
Arylboronic Acids	5 mol% CuSO4​ , NaHCO3​ , MeOH, RT	70–90%	Cu(II) is reduced to Cu(I) in situ, forming a highly reactive Cu- SCH2​F intermediate that undergoes transmetalation and reductive elimination[1],[5].
Unactivated Alkenes	Silver catalyst ( AgNO3​ or AgF)	65–85%	Silver catalyzes a monofluorothiosulfonylative difunctionalization, adding both the PhSO2​ and SCH2​F groups across the double bond[2].
Aldehydes	Radical Initiators (e.g., AIBN)	60–95%	Acyl radicals generated from aldehydes attack the S-S bond, yielding monofluoromethyl thioesters via a radical chain mechanism[2].
P(V)-H Compounds	Base (e.g., K2​CO3​ ), RT	75–92%	Direct nucleophilic attack of the phosphite anion on the electrophilic sulfur, yielding S-monofluoromethyl phosphorothioates[6].

References

• Parisi, G. et al. "Fluoromethyl-2,4,6-trinitrophenylsulfonate: A New Electrophilic Monofluoromethylating Reagent." The Journal of Organic Chemistry - ACS Publications, 2021. URL:[Link]

• Zhao, Q., Yao, R., Chen, W., Lu, L. "Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate." ACS Publications, 2020. URL:[Link]

• Pang, R. et al. "Synthesis of S-monofluoromethyl phosphorothioates from PV-H compounds and PhSO2SCH2F." Chinese Chemical Letters, 2020. URL:[Link]

• ACS Green Chemistry Institute. "Green Chemistry Articles of Interest to the Pharmaceutical Industry." Organic Process Research & Development, 2018. URL:[Link]

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An In-Depth Technical Guide to the Synthesis and Preparation of S-(Fluoromethyl) benzenesulfonothioate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and preparation of S-(Fluoromethyl) benzenesulfonothioate, a valuable reagent in modern medicinal and agrochemical research. The document details a scalable, two-step synthetic pathway, offering in-depth procedural instructions, mechanistic insights, and critical safety protocols. Authored for the discerning scientific professional, this guide emphasizes the causality behind experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles. All protocols are presented with the aim of being self-validating systems, supported by spectroscopic data and authoritative references.

Introduction: The Significance of the Monofluoromethylthio Moiety

The strategic incorporation of fluorine and fluoroalkyl groups has become a cornerstone of modern drug discovery and development.[1] The monofluoromethylthio (-SCH2F) group, in particular, has garnered significant attention for its ability to modulate the pharmacokinetic and pharmacodynamic properties of bioactive molecules. Its introduction can enhance metabolic stability, lipophilicity, and binding affinity. Notable pharmaceuticals, such as the corticosteroid fluticasone, feature this critical moiety, underscoring its importance in contemporary medicinal chemistry.[1]

S-(Fluoromethyl) benzenesulfonothioate has emerged as a highly effective and shelf-stable electrophilic reagent for the introduction of the monofluoromethylthio group into a diverse range of organic substrates.[1][2] This guide provides a detailed exploration of its synthesis, empowering researchers to confidently and efficiently produce this key synthetic building block.

A Scalable Two-Step Synthesis of S-(Fluoromethyl) benzenesulfonothioate

A robust and scalable two-step synthesis of S-(Fluoromethyl) benzenesulfonothioate has been developed, commencing from readily available and inexpensive starting materials: sodium benzenesulfinate, sulfur, and chlorofluoromethane.[1]

Overall Synthetic Scheme

The synthesis proceeds in two distinct stages: first, the preparation of sodium benzenesulfonothioate, followed by its reaction with chlorofluoromethane to yield the target compound.

Figure 1: Overall two-step synthesis pathway.

Step 1: Kilogram-Scale Preparation of Sodium Benzenesulfonothioate

The initial step involves the reaction of sodium benzenesulfinate with elemental sulfur in pyridine at room temperature.[1]

Experimental Protocol:

• To a 10.0 L round-bottom flask equipped with a mechanical stirrer, add sodium benzenesulfinate (1.08 kg, 6.60 mol) and sulfur (192 g, 6.00 mol).[1]

• Add pyridine (5.0 L) to the flask and stir the resulting mixture at room temperature for 24 hours.[1]

• Filter the reaction mixture and wash the collected solid residue with dichloromethane (3 x portions).[1]

• The resulting white solid is sodium benzenesulfonothioate (1083 g, 92% yield), which can be used in the subsequent step without further purification.[1]

Causality Behind Experimental Choices:

• Pyridine as Solvent: Pyridine serves as a suitable solvent that facilitates the reaction between the solid reactants.

• Excess Sodium Benzenesulfinate: A slight excess of sodium benzenesulfinate is used to ensure the complete consumption of sulfur, which is crucial for the purity of the sodium benzenesulfonothioate intermediate.[1]

Step 2: Synthesis of S-(Fluoromethyl) benzenesulfonothioate

The second step is the reaction of sodium benzenesulfonothioate with chlorofluoromethane in anhydrous dimethylformamide (DMF).[1]

Experimental Protocol:

• To a 10.0 L three-neck round-bottom flask equipped with a magnetic stirring bar and two reflux condensers, add anhydrous DMF (3.0 L) under an argon atmosphere.[1]

• Add sodium benzenesulfonothioate (from Step 1) to the flask.

• Introduce chlorofluoromethane (CH2FCl) gas into the reaction mixture.

• Stir the reaction mixture at a controlled temperature. The optimal yield is achieved at temperatures below 100°C, as higher temperatures lead to the formation of a significant side product.[1]

• After the reaction is complete (monitored by an appropriate method, e.g., TLC or GC-MS), the reaction mixture is worked up.

• The crude product is purified by vacuum distillation (oil bath temperature = 145 °C, distillate temperature = 110 °C, pressure = 1.0 Pa) to afford S-(Fluoromethyl) benzenesulfonothioate as a light-yellow oil (495 g, 48% yield).[1]

Causality Behind Experimental Choices:

• Anhydrous DMF: The reaction is highly sensitive to water, which can lead to the formation of the side product, S-phenyl benzenesulfonothioate. Therefore, the use of anhydrous DMF is critical for a successful reaction.[1]

• Temperature Control: Temperature is a crucial parameter. While the reaction is sluggish at 60°C, increasing the temperature to 100°C results in the formation of the undesired side product.[1] Careful optimization of the reaction temperature is necessary to maximize the yield of the desired product.

• Inert Atmosphere: The use of an argon atmosphere prevents the interference of atmospheric moisture and oxygen.[1]

Mechanistic Insights

Main Reaction: Nucleophilic Substitution

The formation of S-(Fluoromethyl) benzenesulfonothioate proceeds via a standard nucleophilic substitution (SN2) mechanism. The sulfur atom of the benzenesulfonothioate anion acts as the nucleophile, attacking the electrophilic carbon atom of chlorofluoromethane and displacing the chloride leaving group.

Figure 2: Proposed SN2 mechanism for the main reaction.

Side Product Formation: Influence of Water and Temperature

The primary side product observed in this synthesis is S-phenyl benzenesulfonothioate (PhSO2SPh). Its formation is significantly promoted by the presence of water and elevated temperatures.[1] The proposed mechanism involves the nucleophilic attack of the benzenesulfonothioate anion on the sulfur atom of the already formed S-(Fluoromethyl) benzenesulfonothioate at high temperatures. This leads to an unstable intermediate that undergoes a Smiles-type rearrangement to yield the S-phenyl benzenesulfonothioate side product.[1]

Figure 3: Proposed mechanism for side product formation.

Characterization Data

Compound	1H NMR (400 MHz, CDCl3)	19F NMR (376 MHz, CDCl3)	13C NMR (101 MHz, CDCl3)	IR (KBr, cm⁻¹)	MS (EI) m/z	HRMS (EI)
S-(Fluoromethyl) benzenesulfonothioate	δ 7.95 (d, J = 7.9 Hz, 2H), 7.66 (t, J = 7.4 Hz, 1H), 7.56 (t, J = 7.6 Hz, 2H), 6.01 (d, J = 50.7 Hz, 2H)[1]	δ −186.38 (t, J = 50.7 Hz)[1]	δ 145.53, 134.12, 129.43, 126.91, 87.09 (d, J = 225.6 Hz)[1]	3066, 1448, 1336, 1147, 999[1]	77 (100), 141, 206[1]	Calcd: 205.9872, Found: 205.9868[1]
S-Phenyl benzenesulfonothioate	δ 7.60–7.52 (m, 3H), 7.49–7.44 (m, 1H), 7.44–7.37 (m, 2H), 7.37–7.28 (m, 4H)[1]	-	δ 142.75, 136.49, 133.61, 131.38, 129.38, 128.74, 127.66, 127.44[1]	3063, 1474, 1326, 1145, 1077, 750[1]	273.0 [M + Na]⁺[1]	Calcd for C12H10O2NaS2 [M + Na]⁺: 273.0014, Found: 273.0017[1]

Safety and Handling Precautions

Chlorofluoromethane (CH2FCl):

• Hazards: Harmful if inhaled, causes skin and serious eye irritation.[3] It is a gas under pressure and may explode if heated.[3] Thermal decomposition can generate toxic fumes of hydrogen chloride and hydrogen fluoride.[3]

• Handling: Use only in a well-ventilated area, preferably in a fume hood.[3] Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and respiratory protection if necessary.[3][4] Securely chain gas cylinders when in use.[3]

• First Aid:

  • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

  • Skin Contact: Wash off with soap and plenty of water.[4]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek immediate medical attention.[3]

Pyridine:

• Hazards: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation.

• Handling: Use in a well-ventilated area. Keep away from heat, sparks, and open flames. Wear appropriate PPE.

Dichloromethane:

• Hazards: Suspected of causing cancer. Causes skin and serious eye irritation. May cause drowsiness or dizziness.

• Handling: Use in a well-ventilated area. Avoid breathing vapors. Wear appropriate PPE.

Sodium Benzenesulfinate and Sulfur:

• Hazards: May cause skin and eye irritation.

• Handling: Avoid creating dust. Wear appropriate PPE.

Alternative Synthetic Approaches

While the two-step synthesis from sodium benzenesulfinate is highly scalable, other methods for the synthesis of related S-(halofluoromethyl)benzenesulfonothioates have been reported. For instance, S-(chlorofluoromethyl)benzenesulfonothioate has been synthesized in two steps starting from the preparation of benzyl(chlorofluoromethyl)thioether, followed by reaction with a solution of chlorine and subsequent treatment with sodium benzenesulfinate.[5] This alternative highlights the modularity of synthetic strategies towards this class of compounds.

Applications in Organic Synthesis

S-(Fluoromethyl) benzenesulfonothioate is a powerful electrophilic monofluoromethylthiolating reagent with broad applications.[1]

• Copper-Catalyzed Monofluoromethylthiolation of Arylboronic Acids: In the presence of a copper catalyst, it reacts efficiently with a variety of arylboronic acids to produce the corresponding monofluoromethylthiolated arenes in high yields.[1][2]

• Silver-Catalyzed Monofluorothiosulfonylative Difunctionalization of Alkenes: This reagent can be used in silver-catalyzed reactions with unactivated alkenes to construct C(sp3)–SCH2F bonds.[1]

• Radical-Initiated Reactions with Aldehydes: In the presence of a radical initiator, it reacts with aldehydes to form monofluoromethyl thioesters in good to excellent yields.[1]

Conclusion

This technical guide has detailed a practical and scalable synthesis of S-(Fluoromethyl) benzenesulfonothioate, a key reagent for the introduction of the valuable monofluoromethylthio moiety. By understanding the reaction mechanism, the influence of reaction parameters, and the necessary safety precautions, researchers can confidently and efficiently prepare this important building block for applications in drug discovery and materials science. The provided protocols and mechanistic insights are intended to serve as a valuable resource for the scientific community, fostering further innovation in the field of organofluorine chemistry.

References

• Chlorofluoromethane Safety Data Sheet. (2020, September 17).

• Zhao, Q., Yao, R., Chen, W., Lu, L., & Shen, Q. (2020). Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. ACS Omega, 5(17), 9835–9840. [Link]

• Chlorodifluoromethane - International Chemical Safety Cards. (1993).
• Chlorodifluoromethane - Hazardous Substance Fact Sheet. New Jersey Department of Health.
• Chlorofluoromethane SDS. (n.d.). ECHEMI.

• Song, T., Tung, C., & Xu, Z. (2022). Synthesis of α-trifluoromethyl sulfides through fluorosulfuration of gem-difluoroalkenes. Organic Chemistry Frontiers, 9(11), 2926–2931. [Link]

• Chlorodifluoromethane - ECHA. (2013, May 30). Retrieved from [Link]

• Zhao, Q., Isenegger, P. G., Wilson, T. C., Lu, L., & Shen, Q. (2020). Radiosynthesis of [18F]ArylSCF2H Using Aryl Boronic Acids, S-(Chlorofluoromethyl)benzenesulfonothioate and [18F]Fluoride. CCS Chemistry, 2(4), 1-10. [Link]

• Qiu, X., Lou, W., Zhang, S., Meng, S., Guo, Y., Ma, X., Liu, C., & Shen, Q. (2023). Scalable Synthesis of the Shelf-Stable Radical Difluoromethylthiolation Reagent S-(Difluoromethyl)benzenesulfonothioate PhSO2SCF2H. Organic Process Research & Development, 27(6), 1133–1140. [Link]

• Scalable Synthesis of the Shelf-Stable Radical Difluoromethylthiolation Reagent S -(Difluoromethyl)benzenesulfonothioate PhSO 2 SCF 2 H. (2023). Request PDF. Retrieved from [Link]

• Redox Reaction Between N-heterocyclic Carbenes and Sulfonates: Insights into Unproductive Catalytic Paths - Supporting Information. (n.d.). Retrieved from [Link]

• Zhao, Q., Lu, L., & Shen, Q. (2017). Direct Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. Angewandte Chemie International Edition, 56(38), 11575–11578. [Link]

• Scalable Synthesis of the Shelf-Stable Radical Difluoromethylthiolation Reagent S‑(Difluoromethyl)benzenesulfonothioate PhSO2SCF2H. (2023). Figshare. Retrieved from [Link]

• 1H, 13C, 15N, and 19F Random Coil NMR Shifts of Trifluoromethyl-Bearing Amino Acids. (n.d.). ChemRxiv. Retrieved from [Link]

• 19F NMR Chemical Shifts. (2020, February 14). Organic Chemistry Data. Retrieved from [Link]

• Preparation of S-Trifluoromethyl Trifluoromethanesulfo- nothioate (TTST), a Highly Versatile and Atom-economical Trifluoromethylthiolating Agent. (2025, November 19). Organic Syntheses. Retrieved from [Link]

• 13C/19F High-resolution solid-state NMR studies on layered carbon-fluorine. (n.d.). Retrieved from [Link]

• Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. (2020, April 21). ACS Publications. Retrieved from [Link]

• 19F Fast Magic-Angle Spinning NMR Spectroscopy on Microcrystalline Complexes of Fluorinated Ligands and the Carbohydrate Recognition Domain of Galectin-3. (2025, January 6). PMC. Retrieved from [Link]

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The Dual-Reactivity Profile of S-(Fluoromethyl) Benzenesulfonothioate: A Comprehensive Technical Guide for Organic Synthesis

Abstract

The strategic introduction of the monofluoromethylthio (-SCH₂F) group into organic molecules represents a paramount objective in modern medicinal and agrochemical research. This functional group can profoundly influence a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding interactions. S-(Fluoromethyl) benzenesulfonothioate has emerged as a versatile and shelf-stable reagent, uniquely positioned to deliver the -SCH₂F moiety through distinct electrophilic and radical pathways. This in-depth technical guide provides a comprehensive analysis of the reactivity profile of S-(Fluoromethyl) benzenesulfonothioate, offering researchers, scientists, and drug development professionals a detailed understanding of its synthesis, mechanistic underpinnings, and broad applications in organic synthesis. This document delves into the causality behind experimental choices, provides validated protocols, and is grounded in authoritative scientific literature to ensure technical accuracy and practical utility.

Introduction: The Significance of the Monofluoromethylthio Group and the Emergence of a Key Reagent

The incorporation of fluorine and fluorine-containing functional groups has become a cornerstone of modern drug design. The monofluoromethylthio (-SCH₂F) group, in particular, is a valuable bioisostere for various functionalities, capable of modulating a molecule's properties to enhance its therapeutic potential. The development of reagents that can efficiently and selectively introduce this moiety is therefore of critical importance.

S-(Fluoromethyl) benzenesulfonothioate (PhSO₂SCH₂F) has been identified as a highly effective and versatile reagent for this purpose.[1][2] Unlike many other fluoromethylating agents, it is a stable, crystalline solid that is easy to handle, making it amenable to a wide range of synthetic applications.[1] Its reactivity is characterized by a dual nature, capable of participating in both electrophilic and radical transformations, thereby expanding its synthetic utility. This guide will explore these distinct reactivity profiles in detail.

Thiosulfonates, the class of compounds to which S-(Fluoromethyl) benzenesulfonothioate belongs, are known for their reactivity towards nucleophiles, electrophiles, and radicals, typically involving the cleavage of the S-S bond.[3][4][5] The specific reactivity of S-(Fluoromethyl) benzenesulfonothioate is further modulated by the presence of the electron-withdrawing fluoromethyl group, influencing the polarization and stability of the S-S bond.

Synthesis of S-(Fluoromethyl) Benzenesulfonothioate: A Scalable and Practical Approach

A robust and scalable synthesis is crucial for the widespread adoption of any reagent. A practical two-step, one-pot procedure for the gram-scale synthesis of S-(Fluoromethyl) benzenesulfonothioate has been developed, starting from readily available and inexpensive materials.[1]

Experimental Protocol: Scalable Synthesis of S-(Fluoromethyl) benzenesulfonothioate [1]

• Step 1: Preparation of Sodium Benzenesulfonothioate.

  • To a solution of sodium benzenesulfinate (1.1 equiv.) in pyridine, add elemental sulfur (1.0 equiv.).

  • Stir the mixture at room temperature for 24 hours.

  • Filter the reaction mixture and wash the solid residue with dichloromethane to obtain sodium benzenesulfonothioate, which is used in the next step without further purification.

• Step 2: Synthesis of S-(Fluoromethyl) benzenesulfonothioate.

  • To a solution of sodium benzenesulfonothioate in anhydrous DMF, bubble in chlorofluoromethane (CH₂FCl).

  • Heat the reaction mixture at 80 °C for 12 hours.

  • After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford S-(Fluoromethyl) benzenesulfonothioate as a white solid.

Causality Behind Experimental Choices:

• The use of a slight excess of sodium benzenesulfinate in the first step ensures the complete consumption of sulfur, preventing its carryover into the next step.

• Anhydrous DMF is crucial in the second step as the presence of water can lead to the formation of byproducts.[1]

• The reaction temperature of 80 °C provides a balance between a reasonable reaction rate and minimizing decomposition of the product.

The Electrophilic Reactivity Profile

In its capacity as an electrophilic monofluoromethylthiolating agent, S-(Fluoromethyl) benzenesulfonothioate reacts with a variety of nucleophiles, most notably aryl boronic acids and alkenes, often in the presence of a metal catalyst.

Copper-Catalyzed Monofluoromethylthiolation of Aryl Boronic Acids

A highly efficient method for the synthesis of aryl monofluoromethyl thioethers involves the copper-catalyzed cross-coupling of S-(Fluoromethyl) benzenesulfonothioate with aryl boronic acids.[1][2] This reaction proceeds under mild conditions and tolerates a wide range of functional groups.

Experimental Protocol: Copper-Catalyzed Monofluoromethylthiolation of an Aryl Boronic Acid [1]

• To a mixture of the aryl boronic acid (1.2 equiv.), S-(Fluoromethyl) benzenesulfonothioate (1.0 equiv.), and copper(II) sulfate (CuSO₄, 5 mol%) in methanol, add sodium bicarbonate (NaHCO₃, 2.0 equiv.).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Substrate Scope of Copper-Catalyzed Monofluoromethylthiolation

Entry	Aryl Boronic Acid	Product	Yield (%)
1	Phenylboronic acid	Phenyl monofluoromethyl thioether	92
2	4-Methoxyphenylboronic acid	4-Methoxyphenyl monofluoromethyl thioether	95
3	4-Chlorophenylboronic acid	4-Chlorophenyl monofluoromethyl thioether	88
4	4-Acetylphenylboronic acid	4-Acetylphenyl monofluoromethyl thioether	85
5	3-Thiopheneboronic acid	3-Thienyl monofluoromethyl thioether	78
6	2-Naphthylboronic acid	2-Naphthyl monofluoromethyl thioether	90

Yields are based on isolated products as reported in the literature.[1]

Mandatory Visualization: Proposed Mechanism for Copper-Catalyzed Monofluoromethylthiolation

Caption: Proposed catalytic cycle for the copper-catalyzed monofluoromethylthiolation of aryl boronic acids.

Silver-Catalyzed Monofluoromethylthiolation of Alkenes

S-(Fluoromethyl) benzenesulfonothioate can also undergo addition reactions with alkenes in the presence of a silver catalyst to afford alkyl monofluoromethyl thioethers.[2]

The Radical Reactivity Profile

In addition to its electrophilic nature, S-(Fluoromethyl) benzenesulfonothioate can serve as a source of the monofluoromethylthio radical (•SCH₂F) under radical-initiating conditions. This reactivity has been exploited in the monofluoromethylthiolation of various substrates, including aldehydes.

Radical Monofluoromethylthiolation of Aldehydes

The reaction of aldehydes with S-(Fluoromethyl) benzenesulfonothioate in the presence of a radical initiator provides a direct route to S-fluoromethyl thioesters.[1]

Experimental Protocol: Radical Monofluoromethylthiolation of an Aldehyde [1]

• To a solution of the aldehyde (1.0 equiv.) and S-(Fluoromethyl) benzenesulfonothioate (1.2 equiv.) in a suitable solvent (e.g., 1,2-dichloroethane), add a radical initiator such as dilauroyl peroxide (LPO, 10 mol%).

• Heat the reaction mixture at a temperature appropriate for the decomposition of the initiator (e.g., 80 °C for LPO) for several hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel.

Data Presentation: Substrate Scope of Radical Monofluoromethylthiolation of Aldehydes

Entry	Aldehyde	Product	Yield (%)
1	Benzaldehyde	S-Fluoromethyl benzothioate	85
2	4-Chlorobenzaldehyde	S-Fluoromethyl 4-chlorobenzothioate	82
3	4-Methoxybenzaldehyde	S-Fluoromethyl 4-methoxybenzothioate	88
4	Cinnamaldehyde	S-Fluoromethyl cinnamate	75
5	Heptanal	S-Fluoromethyl heptanethioate	78

Yields are based on isolated products as reported in the literature.[1]

Mandatory Visualization: Proposed Mechanism for Radical Monofluoromethylthiolation of Aldehydes

Caption: Proposed radical chain mechanism for the monofluoromethylthiolation of aldehydes.

Nucleophilic Reactivity: An Area for Further Exploration

While S-(Fluoromethyl) benzenesulfonothioate is primarily utilized for its electrophilic and radical reactivity, the general reactivity of thiosulfonates suggests potential for reactions with strong nucleophiles.[3][4] Nucleophilic attack can theoretically occur at several sites, including the sulfenyl sulfur (S-CH₂F) or the sulfonyl sulfur.

The reaction of thiosulfonates with organometallic reagents such as Grignard or organolithium reagents is not extensively documented for S-(Fluoromethyl) benzenesulfonothioate itself. However, related trifluoromethylthiolating reagents have been shown to react with Grignard reagents.[6] Further research is warranted to fully elucidate the nucleophilic reactivity profile of S-(Fluoromethyl) benzenesulfonothioate and expand its synthetic applications.

Conclusion and Future Outlook

S-(Fluoromethyl) benzenesulfonothioate has proven to be a robust and versatile reagent for the introduction of the valuable monofluoromethylthio group into a wide array of organic molecules. Its dual reactivity, enabling both electrophilic and radical transformations, provides synthetic chemists with a powerful tool for late-stage functionalization and the development of novel chemical entities. The scalable synthesis of this reagent further enhances its practical utility in both academic and industrial settings.

Future research in this area will likely focus on expanding the substrate scope of its known reactions, further elucidating the mechanistic details of its transformations, and exploring its potential in other areas of organic synthesis, such as in the development of new catalytic systems. The investigation of its nucleophilic reactivity also presents an exciting avenue for future discovery. As the demand for sophisticated fluorinated molecules continues to grow, the importance of reagents like S-(Fluoromethyl) benzenesulfonothioate in the synthetic chemist's arsenal is set to increase.

References

• Mampuys, P., McElroy, C. R., Clark, J. H., Orru, R. V. A., & Maes, B. U. W. (2020). Thiosulfonates as Emerging Reactants: Synthesis and Applications. Advanced Synthesis & Catalysis, 362(2), 234-276. [Link]

• Zhao, Q., Lu, L., & Shen, Q. (2017). Direct Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. Angewandte Chemie International Edition, 56(38), 11575-11578. [Link]

• Zefirov, N. S., Zyk, N. V., Beloglazkina, E. K., & Kutateladze, A. G. (1993). Thiosulfonates: Synthesis, Reactions and Practical Applications. Sulfur Reports, 14(1-4), 223-244. [Link]

• (2022). Research Progress in Synthesis and Application of Thiosulfonates. Chinese Journal of Organic Chemistry, 42(1), 1-21. [Link]

• Zhao, Q., Lu, L., & Shen, Q. (2017). Direct Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. Angewandte Chemie International Edition, 56(38), 11575–11578. [Link]

• Ghiazza, C., & Billard, T. (2022). Synthesis, Reactivity and Activation Modes of Fluoroalkyl Thiosulfonates and Selenosulfonates. Chemistry–A European Journal, 28(1), e202103367. [Link]

• Yang, Y., Miraghaee, S., Pace, R., Umemoto, T., & Hammond, G. B. (2023). Preparation and Reactivity Study of a Versatile Trifluoromethylthiolating Agent: S-Trifluoromethyl Trifluoromethanesulfonothioate (TTST). Angewandte Chemie International Edition, 62(32), e202306095. [Link]

• Zhao, Q., Yao, R., Chen, W., & Lu, L. (2020). Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. Organic Process Research & Development, 24(6), 1047-1052. [Link]

• Prakash, G. K. S., & Olah, G. A. (2009). Nucleophilic substitution reactions of difluoromethyl phenyl sulfone with alkyl halides leading to the facile synthesis of terminal 1,1-difluoro-1-alkenes and difluoromethylalkanes.

• Prakash, G. K. S., Hu, J., & Olah, G. A. (2005). FBSM: A New, Versatile, and Efficient Reagent for Nucleophilic Monofluoromethylation. Organic Syntheses, 82, 141. [Link]

• Popp, C., Wagner, T., Stalke, D., & Suhm, M. A. (2004). S= N versus S+-N-: an experimental and theoretical charge density study. The Journal of chemical physics, 120(8), 3743-3751. [Link]

• Tlili, A., & Billard, T. (2013). Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry. Angewandte Chemie International Edition, 52(49), 12844-12846. [Link]

• Poole, D. L., & Fairlamb, I. J. S. (2016). A study of the reactivity of S (VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 14(34), 8089-8096. [Link]

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• Yang, K., et al. (2023). Selective C(sp3)-S Bond Cleavage of Thioethers to Build Up Unsymmetrical Disulfides. The Journal of Organic Chemistry, 88(20), 13699-13711. [Link]

• Carroll, K. S. (2012). Parallel evaluation of nucleophilic and electrophilic chemical probes for sulfenic acid: Reactivity, selectivity and biocompatibility. Redox biology, 1(1), 22-30. [Link]

• Lu, L., & Shen, Q. (2016). Perfluoroalkylation of Thiosulfonates: Synthesis of Perfluoroalkyl Sulfides. Organic Letters, 18(15), 3682-3685. [Link]

• Qiu, X., et al. (2023). Scalable Synthesis of the Shelf-Stable Radical Difluoromethylthiolation Reagent S-(Difluoromethyl)benzenesulfonothioate PhSO2SCF2H. Organic Process Research & Development, 27(6), 1104-1110. [Link]

• Chandra, A., et al. (2023). Thiosulfonate synthesis by S-S coupling. Organic Chemistry Portal. [Link]

• Yang, Y., et al. (2015). Structure–Reactivity Relationship of Trifluoromethanesulfenates: Discovery of an Electrophilic Trifluoromethylthiolating Reagent. The Journal of Organic Chemistry, 80(4), 2138-2148. [Link]

• Wang, X., et al. (2021). A Metal-Free Diverse Synthesis of Difluoromethylthioethers and Difluorobis(arylthio)methanes from RSX (X = SR, Cl, SO2Ph) and TMSCF2H. The Journal of Organic Chemistry, 86(6), 4647-4657. [Link]

• Feng, C., et al. (2021). Radiosynthesis of [18F]ArylSCF2H Using Aryl Boronic Acids, S-(Chlorofluoromethyl)benzenesulfonothioate and [18F]Fluoride. CCS Chemistry, 3(10), 2736-2745. [Link]

• Grelier, G., et al. (2022). Supporting Information for Why are S-F and S-O non-covalent interactions stabilising?. Royal Society of Chemistry. [Link]

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An In-depth Technical Guide to the NMR Characterization of S-(Fluoromethyl) benzenesulfonothioate

For researchers and professionals in drug development and synthetic chemistry, the precise structural elucidation of novel reagents is paramount. S-(Fluoromethyl) benzenesulfonothioate has emerged as a valuable electrophilic monofluoromethylthiolating agent, enabling the introduction of the -SCH₂F group into a wide array of molecules.[1][2] A thorough understanding of its spectral characteristics is crucial for its synthesis, quality control, and application in complex chemical transformations. This guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) data for S-(Fluoromethyl) benzenesulfonothioate, offering insights into the rationale behind the observed spectral features.

Molecular Structure and NMR-Relevant Nuclei

S-(Fluoromethyl) benzenesulfonothioate possesses a unique combination of aromatic and fluorinated aliphatic moieties, making it an excellent subject for multinuclear NMR analysis. The key nuclei for structural confirmation are ¹H, ¹³C, and ¹⁹F.

Figure 1: Chemical structure of S-(Fluoromethyl) benzenesulfonothioate.

Experimental Protocol: NMR Data Acquisition

The following is a representative protocol for acquiring high-quality NMR data for S-(Fluoromethyl) benzenesulfonothioate. The choice of a deuterated solvent with good solubility for the compound and minimal overlapping signals is critical. Chloroform-d (CDCl₃) is a suitable choice.[3]

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of S-(Fluoromethyl) benzenesulfonothioate.
• Dissolve the sample in ~0.6 mL of CDCl₃.
• Transfer the solution to a 5 mm NMR tube.

2. Instrument Setup and Calibration:

• The data presented here was acquired on a 400 MHz NMR spectrometer.[3]
• The ¹H and ¹³C NMR spectra are referenced to the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H and δ = 77.16 ppm for ¹³C).[4]
• For ¹⁹F NMR, an external standard such as CFCl₃ (δ = 0 ppm) is typically used.[4]

3. Data Acquisition Parameters:

• ¹H NMR: A standard single-pulse experiment is sufficient. A relaxation delay of 1-2 seconds and 8-16 scans are generally adequate for good signal-to-noise.
• ¹³C NMR: A proton-decoupled experiment (e.g., zgpg30) is used to simplify the spectrum to singlets for each unique carbon, unless coupling information is desired (e.g., C-F coupling). A longer relaxation delay (2-5 seconds) and a larger number of scans may be necessary due to the lower natural abundance of ¹³C.
• ¹⁹F NMR: A standard single-pulse experiment is used. Due to the high sensitivity of the ¹⁹F nucleus, a small number of scans is usually sufficient.

Spectral Data Summary

The following tables summarize the key NMR spectral data for S-(Fluoromethyl) benzenesulfonothioate.[3]

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
7.95	Doublet (d)	7.9	2H	Aromatic (ortho-H)
7.66	Triplet (t)	7.4	1H	Aromatic (para-H)
7.56	Triplet (t)	7.6	2H	Aromatic (meta-H)
6.01	Doublet (d)	50.7	2H	-SCH₂F

Table 2: ¹³C NMR Spectral Data (101 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
145.53	Singlet	-	Aromatic (ipso-C)
134.12	Singlet	-	Aromatic (para-C)
129.43	Singlet	-	Aromatic (meta-C)
126.91	Singlet	-	Aromatic (ortho-C)
87.09	Doublet (d)	225.6	-SCH₂F

Table 3: ¹⁹F NMR Spectral Data (376 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
-186.38	Triplet (t)	50.7	-SCH₂F

In-depth Spectral Interpretation

A detailed analysis of the NMR spectra provides a complete picture of the molecular structure.

¹H NMR Spectrum

The proton NMR spectrum is characterized by two distinct regions: the aromatic region (7.5-8.0 ppm) and the aliphatic region (around 6.0 ppm).

• Aromatic Protons: The signals at 7.95, 7.66, and 7.56 ppm correspond to the protons on the benzene ring. The integration of 2H, 1H, and 2H, respectively, is consistent with a monosubstituted benzene ring. The downfield shift of these protons is due to the electron-withdrawing effect of the sulfone group. The splitting patterns (doublet and triplets) are characteristic of the coupling between adjacent aromatic protons.

• Fluoromethyl Protons: The signal at 6.01 ppm is assigned to the two protons of the fluoromethyl group (-CH₂F). This signal appears as a doublet due to coupling with the adjacent fluorine atom. The large coupling constant (J = 50.7 Hz) is a hallmark of a two-bond H-F coupling (²JHF), a key diagnostic feature for this functional group.

¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum shows five distinct signals, four in the aromatic region and one in the aliphatic region.

• Aromatic Carbons: The signals at 145.53, 134.12, 129.43, and 126.91 ppm are assigned to the carbons of the benzene ring. The ipso-carbon (attached to the sulfone group) is the most downfield-shifted.

• Fluoromethyl Carbon: The most striking feature is the signal at 87.09 ppm, which corresponds to the carbon of the -CH₂F group. This signal is split into a doublet by the directly attached fluorine atom, exhibiting a very large one-bond C-F coupling constant (¹JCF) of 225.6 Hz. This large coupling is a definitive indicator of a direct C-F bond.

¹⁹F NMR Spectrum

The ¹⁹F NMR spectrum provides unambiguous confirmation of the fluorine-containing moiety.

• Fluoromethyl Fluorine: A single signal is observed at -186.38 ppm. This chemical shift is within the expected range for an aliphatic monofluorinated compound. The signal appears as a triplet due to coupling with the two adjacent protons of the methylene group. The coupling constant (J = 50.7 Hz) is consistent with the ²JHF observed in the ¹H NMR spectrum, providing a self-validating piece of evidence for the -CH₂F group.

Structural Confirmation Workflow

The following diagram illustrates the logical workflow for confirming the structure of S-(Fluoromethyl) benzenesulfonothioate using the NMR data.

Figure 2: Workflow for structural elucidation using multinuclear NMR.

Conclusion

The comprehensive NMR analysis of S-(Fluoromethyl) benzenesulfonothioate using ¹H, ¹³C, and ¹⁹F NMR spectroscopy provides a clear and consistent structural assignment. The characteristic chemical shifts, multiplicities, and particularly the large H-F and C-F coupling constants, serve as definitive diagnostic markers for the monofluoromethylthio moiety. This guide serves as a valuable resource for scientists working with this important reagent, ensuring its correct identification and use in synthetic applications.

References

• Zhao, Q., Yao, R., Chen, W., & Lu, L. (2020). Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. Organic Process Research & Development, 24(6), 1053–1058. [Link][3]

• Li, W., et al. (2022). Radical Fluoroalkylthiolation of Aldehydes with PhSO₂SRf (Rf = CF₃, C₂F₅, CF₂H or CH₂F). Supporting Information. [Link]

• Royal Society of Chemistry. (n.d.). ¹H NMR (400 MHz, DMSO-d6) δ 1.39. [Link]

• Gao, Y., et al. (2021). Radiosynthesis of [¹⁸F]ArylSCF₂H Using Aryl Boronic Acids, S-(Chlorofluoromethyl)benzenesulfonothioate and [¹⁸F]Fluoride. CCS Chemistry. [Link][4]

• Shen, Q., et al. (2023). Scalable Synthesis of the Shelf-Stable Radical Difluoromethylthiolation Reagent S-(Difluoromethyl)benzenesulfonothioate PhSO₂SCF₂H. Organic Process Research & Development. [Link]

• Zhao, Q., et al. (2020). Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. Organic Process Research & Development. [Link]

• Zhao, Q., Lu, L., & Shen, Q. (2017). Direct Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. Angewandte Chemie International Edition, 56(38), 11575-11578. [Link][1]

• Poisson, T., et al. (2020). S‐(Diethyl phosphonodifluoromethyl)Benzenesulfonothioate: A New Reagent for the Synthesis of SCF₂PO(OEt)₂‐containing Molecules. Request PDF. [Link]

• Gerig, J.T. (n.d.). Fluorine NMR. [Link]

• University of Ottawa. (n.d.). ¹⁹Fluorine NMR. [Link]

• Synfacts. (2017). Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. Synfacts, 13(10), 1080. [Link][2]

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Protocols & Analytical Methods

Application Note: Late-Stage Monofluoromethylthiolation using S-(Fluoromethyl) Benzenesulfonothioate

Executive Summary & Strategic Rationale

In modern drug discovery, the monofluoromethylthio group (–SCH₂F) is a highly sought-after bioisostere. It serves as a lipophilic hydrogen bond donor/acceptor that can uniquely modulate the metabolic stability and membrane permeability of active pharmaceutical ingredients (APIs). Historically, introducing the –SCH₂F moiety during late-stage functionalization (LSF) was hindered by the lack of stable, chemoselective reagents.

The development of S-(Fluoromethyl) benzenesulfonothioate (CAS: 2126930-70-7) by resolved this bottleneck. Functioning as a shelf-stable, highly reactive electrophilic monofluoromethylthiolating reagent, it enables the direct, transition-metal-catalyzed functionalization of advanced synthetic intermediates under exceptionally mild conditions. This guide provides a self-validating framework for deploying this reagent in LSF workflows, ensuring high fidelity and reproducibility in medicinal chemistry campaigns.

Reagent Quality Control (Self-Validation)

Before initiating any late-stage functionalization on high-value API intermediates, the integrity of the S-(Fluoromethyl) benzenesulfonothioate reagent must be verified. As demonstrated in the 500 g scale-up studies by , the synthesis of this reagent is highly sensitive to temperature and moisture.

• Causality: Thermal stress (>60 °C) or trace water during reagent synthesis drives the decomposition of the reagent, leading to the formation of S-phenyl benzenesulfonothioate (PhSO₂SPh). If present during LSF, this byproduct will competitively yield undesired phenylthiolated (Ar–SPh) impurities, which are notoriously difficult to separate from the target Ar–SCH₂F product.

• Validation Checkpoint: Prior to use, dissolve a 5 mg aliquot of the reagent in CDCl₃ and perform a ¹H NMR scan.

  • Expected Outcome: A distinct doublet at ~5.3 ppm (due to ¹H-¹⁹F scalar coupling) confirms the intact –SCH₂F group.

  • Failure Mode: The absence of this doublet, coupled with an overrepresentation of aromatic protons, indicates PhSO₂SPh contamination. Discard or recrystallize the batch.

Mechanistic Pathway: Copper-Catalyzed Cross-Coupling

The most prominent application of S-(Fluoromethyl) benzenesulfonothioate is the copper-catalyzed cross-coupling with arylboronic acids. The reaction proceeds via a Cu(II)/Cu(III) catalytic cycle. The inorganic base (NaHCO₃) coordinates with the empty p-orbital of the boron atom, forming a nucleophilic boronate complex that readily undergoes transmetalation with the copper catalyst. Subsequent electrophilic cleavage of the S–S bond in the reagent yields the product via reductive elimination.

Fig 1. Cu-catalyzed monofluoromethylthiolation of arylboronic acids.

Self-Validating Protocol: Late-Stage Aryl Monofluoromethylthiolation

This protocol is optimized for the late-stage functionalization of complex arylboronic acids. It is designed to be a self-validating system, meaning the operator can confirm the chemical trajectory at each distinct phase.

Materials Required:

• Substrate: Advanced Arylboronic Acid (1.0 equiv)

• Reagent: S-(Fluoromethyl) benzenesulfonothioate (1.2 equiv)

• Catalyst: CuSO₄ (5.0 mol%)

• Base: NaHCO₃ (2.0 equiv)

• Solvent: Anhydrous Methanol (MeOH)

Step-by-Step Methodology:

Step 1: Pre-Activation of the Boronate Complex

• In an oven-dried reaction vial equipped with a magnetic stir bar, add the Arylboronic Acid (1.0 equiv), CuSO₄ (0.05 equiv), and NaHCO₃ (2.0 equiv).

• Causality: Mixing the solid catalyst and base with the substrate prior to solvent addition ensures immediate localized formation of the reactive boronate complex upon solvation, preventing competitive protodeboronation.

• Validation Checkpoint 1: Visual inspection. The solid mixture should appear as a free-flowing powder with a distinct, uniform pale-blue tint from the Cu(II) salt.

Step 2: Solvation and Electrophilic Cleavage

• Add anhydrous MeOH (0.2 M relative to the substrate) to the vial, followed immediately by S-(Fluoromethyl) benzenesulfonothioate (1.2 equiv).

• Stir the reaction mixture vigorously at ambient temperature (20–25 °C) open to the air or under a light argon atmosphere.

• Causality: MeOH is explicitly chosen because its high dielectric constant stabilizes the polar [Cu]-Ar transition states. Furthermore, the ambient temperature prevents the thermal degradation of the electrophilic reagent.

• Validation Checkpoint 2: The reaction will transition from a pale blue suspension to a darker, heterogeneous mixture. After 2 hours, sample 5 µL of the mixture, dilute in MeCN, and analyze via LC-MS. You must observe the disappearance of the Ar-B(OH)₂ mass[M-H]⁻ and the emergence of the highly lipophilic Ar-SCH₂F product (which will elute significantly later on a reverse-phase C18 column).

Step 3: Quenching and Chemoselective Extraction

• Once LC-MS confirms >95% conversion, quench the reaction by adding deionized water (equal volume to MeOH).

• Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Causality: Water serves a dual purpose: it quenches the active copper species and highly solubilizes the sodium benzenesulfinate (PhSO₂Na) byproduct, driving it entirely into the aqueous phase.

• Validation Checkpoint 3: Observe the phase separation. The aqueous layer should retain a faint blue/green hue (confirming the extraction of copper salts). Analyze the organic phase via TLC (Hexanes/EtOAc). The product should appear as a single, high-Rf UV-active spot.

Step 4: Purification

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data & Substrate Scope

The versatility of S-(Fluoromethyl) benzenesulfonothioate extends beyond arylboronic acids. The table below summarizes its validated performance across different substrate classes, enabling drug development professionals to select the appropriate catalytic system for their specific LSF needs.

Substrate Class	Representative Substrate	Catalyst & Conditions	Yield (%)	Mechanistic Advantage
Arylboronic Acids	4-Biphenylboronic acid	5 mol% CuSO₄, NaHCO₃, MeOH, RT	81%	Mild transmetalation; tolerates halogens, esters, and unprotected amines.
Unactivated Alkenes	Terminal aliphatic alkenes	Ag catalyst, RT	>75%	Silver-mediated radical addition suppresses alkene polymerization.
Aldehydes	Aliphatic aldehydes	Radical initiator, Heat	70–90%	Direct C(sp²)–H abstraction yields stable monofluoromethyl thioesters.

References

• Zhao, Q., Lu, L., & Shen, Q. (2017). Direct Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. Angewandte Chemie International Edition, 56(38), 11575–11578. URL:[Link]

• Zhao, Q., Yao, R., Chen, W., Lu, L., & Shen, Q. (2020). Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. Organic Process Research & Development, 24(6), 1090–1094. URL:[Link]

Application Note: Reagents, Solvent Conditions, and Protocols for S-(Fluoromethyl) Benzenesulfonothioate Reactions

Introduction & Mechanistic Rationale

The incorporation of the monofluoromethylthio (-SCH₂F) group is a highly sought-after transformation in medicinal chemistry and drug development. This functional group strategically modulates a drug candidate's lipophilicity, metabolic stability, and membrane permeability[1]. Historically, the installation of this moiety relied on harsh reaction conditions or the use of gaseous, difficult-to-handle reagents.

The introduction of S-(fluoromethyl) benzenesulfonothioate (PhSO₂SCH₂F) has fundamentally shifted this paradigm. As a shelf-stable, highly reactive electrophilic reagent, it enables direct, late-stage monofluoromethylthiolation across a wide array of chemical scaffolds[2]. This application note synthesizes the critical operational parameters, causal mechanisms, and validated protocols required to successfully synthesize and deploy PhSO₂SCH₂F in the laboratory.

Scalable Synthesis of S-(Fluoromethyl) Benzenesulfonothioate

The preparation of PhSO₂SCH₂F is executed in two steps utilizing inexpensive, commercially available starting materials: sodium benzenesulfinate (PhSO₂Na), elemental sulfur (S₈), and chlorofluoromethane (CH₂FCl)[1].

Causality in Reaction Conditions

To ensure high yields and prevent reagent degradation, strict adherence to solvent purity and thermal parameters is required:

• Solvent Purity (The Moisture Effect): The substitution reaction between sodium benzenesulfonothioate (PhSO₂SNa) and CH₂FCl is exquisitely sensitive to water. Utilizing standard reagent-grade N,N-dimethylformamide (DMF) results in minimal product formation[1]. Trace moisture hydrolyzes the intermediates, driving a side reaction that produces the undesired byproduct S-phenyl benzenesulfonothioate (PhSO₂SPh)[3]. Therefore, DMF must be rigorously purified and dried over molecular sieves prior to use[1].

• Thermodynamic Control: Temperature dictates the success of the nucleophilic substitution. At 60 °C, the reaction is kinetically sluggish, yielding only 25% of the target reagent after 18 hours[4]. Conversely, elevating the temperature to 100 °C causes complete degradation of the product[4]. The validated kinetic "sweet spot" is exactly 80 °C, which provides an optimized 56% isolated yield[1].

Protocol 1: Synthesis of PhSO₂SCH₂F

• Thiosulfonate Formation: In a reaction vessel, combine PhSO₂Na and elemental sulfur.

• Self-Validation Check: Monitor the reaction visually. The complete consumption of sulfur is indicated by a distinct color change in the reaction mixture, validating that no unreacted sulfur will contaminate the subsequent step[4].

• Moisture Control: The resulting PhSO₂SNa intermediate is highly hygroscopic; transfer it immediately to a desiccator if not proceeding directly to step 4[1].

• Nucleophilic Substitution: Dissolve the PhSO₂SNa in purified, anhydrous DMF.

• Reagent Addition: Introduce CH₂FCl to the solution.

• Thermal Control: Heat the reaction mixture strictly to 80 °C and stir for 18 hours[1].

• Workup: Perform a standard aqueous workup and isolate the stable PhSO₂SCH₂F reagent.

Synthesis workflow of S-(Fluoromethyl) benzenesulfonothioate highlighting condition sensitivities.

Downstream Application Workflows

Protocol 2: Copper-Catalyzed Cross-Coupling with Arylboronic Acids

PhSO₂SCH₂F acts as a highly efficient electrophile when coupled with arylboronic acids, yielding aryl monofluoromethyl thioethers[2].

• Mechanistic Rationale: Methanol (MeOH) is utilized as the solvent because its protic nature facilitates the transmetalation step between the arylboronic acid and the copper catalyst. CuSO₄ (5 mol%) serves as a mild transition metal catalyst. The addition of NaHCO₃ (1.5 equiv) is critical; it neutralizes the acidic benzenesulfinic acid generated during the reaction, preventing protolytic degradation of the final product[5].

• Step-by-Step Methodology:

  • Charge a dry reaction vial with the desired arylboronic acid (1.0 equiv), PhSO₂SCH₂F (1.2 equiv), CuSO₄ (5 mol %), and NaHCO₃ (1.5 equiv)[2].

  • Add anhydrous MeOH to achieve a substrate concentration of 0.2 M.

  • Stir the mixture at ambient room temperature under an inert nitrogen atmosphere for 12–24 hours[2].

  • Quench the reaction with deionized water, extract with ethyl acetate, dry the organic layer over Na₂SO₄, and purify via silica gel chromatography.

Alternative Applications

• Silver-Catalyzed Difunctionalization of Alkenes: For the construction of aliphatic C(sp³)–SCH₂F bonds, PhSO₂SCH₂F can be added across unactivated alkenes[4]. A silver catalyst is employed to selectively activate the S–S bond of the benzenesulfonothioate, generating a highly electrophilic sulfur species that readily attacks the electron-rich double bond[6].

• Radical-Initiated Thioesterification of Aldehydes: In the presence of a radical initiator, the weak formyl C–H bond of an aldehyde is abstracted. The resulting acyl radical rapidly reacts with PhSO₂SCH₂F to form monofluoromethyl thioesters in excellent yields[4].

Downstream synthetic applications and reaction pathways of PhSO2SCH2F.

Quantitative Data & Condition Summary

The following table summarizes the optimized reaction conditions for the synthesis and application of PhSO₂SCH₂F:

Reaction Type	Substrate	Catalyst / Reagents	Solvent	Temperature	Yield Range
Reagent Synthesis	PhSO₂SNa + CH₂FCl	None	Purified DMF	80 °C	~56%
Cross-Coupling	Arylboronic Acids	CuSO₄ (5 mol%), NaHCO₃ (1.5 eq)	Methanol	Room Temp	High (e.g., 81%)
Difunctionalization	Unactivated Alkenes	Silver Catalyst	Varies	Ambient	High
Thioesterification	Aldehydes	Radical Initiator	Varies	Varies	Good to Excellent

References

• Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate Organic Process Research & Development, ACS Public
• Green Chemistry Articles of Interest to the Pharmaceutical Industry Organic Process Research & Development, ACS Public
• Organic Process Research & Development Vol. 24 No.
• Direct Monofluoromethylthiolation with S-(Fluoromethyl)
• Direct and Chemoselective Electrophilic Monofluoromethylation of Heteroatoms...

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• 6. discovery.researcher.life [discovery.researcher.life]

Technical Notes & Optimization

Troubleshooting degradation of S-(Fluoromethyl) benzenesulfonothioate during storage

Technical Support Center: S-(Fluoromethyl) benzenesulfonothioate

Introduction: Understanding the Stability of S-(Fluoromethyl) benzenesulfonothioate

S-(Fluoromethyl) benzenesulfonothioate has emerged as a valuable, shelf-stable electrophilic reagent for introducing the monofluoromethylthio (–SCH₂F) group into organic molecules, a motif of growing importance in pharmaceutical and agrochemical development.[1][2] While described as "shelf-stable," this term applies under specific, controlled conditions.[1][2][3] Degradation during storage is a common issue that can lead to reduced reaction yields, poor reproducibility, and the introduction of impurities.

This technical guide provides a comprehensive troubleshooting framework for researchers encountering stability issues with S-(Fluoromethyl) benzenesulfonothioate. It is structured in a question-and-answer format to directly address common problems, explains the underlying chemical principles, and offers validated protocols to ensure the integrity of your reagent.

Troubleshooting Guide: Common Questions & Solutions

Q1: My vial of S-(Fluoromethyl) benzenesulfonothioate has changed in appearance. What are the typical signs of degradation?

A1: The pure compound is reported as a light-yellow oil.[2] Visual and analytical changes are key indicators of degradation:

• Visual Inspection: A noticeable darkening of the oil, the formation of precipitates, or an increase in viscosity can suggest decomposition.

• Analytical Assessment: The most definitive signs are observed via analytical techniques like NMR or HPLC. On a ¹H NMR spectrum, you may observe a decrease in the intensity of the characteristic doublet for the –SCH₂F protons (around 6.01 ppm in CDCl₃) and the appearance of new signals.[2] Similarly, an HPLC chromatogram will show a decrease in the area of the main peak and the emergence of new peaks corresponding to degradation products.

Q2: My latest batch shows decreased purity by HPLC. What is the most likely cause of degradation?

A2: The primary and most critical factor leading to the degradation of S-(Fluoromethyl) benzenesulfonothioate is exposure to moisture . The molecule contains a thioester linkage, which is susceptible to hydrolysis.[4][5]

Causality: The thioester bond (R-SO₂-S-R') can be cleaved by water, a process that can be catalyzed by acidic or basic conditions.[4][5] For this specific compound, a key study on its scaled-up synthesis found that the presence of water was a significant factor leading to the formation of byproducts.[2] The sulfonyl group itself can also be a site for nucleophilic attack. Therefore, even trace amounts of water in the storage container or from atmospheric exposure can initiate degradation over time.

Other contributing factors include:

• Elevated Temperatures: While thioesters can be thermally stable to high temperatures (~200°C) for short periods[4], long-term storage at ambient or elevated temperatures accelerates the rate of hydrolytic and other decomposition pathways.

• Improper Atmosphere: Storing the compound under air instead of an inert atmosphere (like argon or nitrogen) can allow atmospheric moisture to interact with the reagent.

Q3: I see a major new peak in my HPLC/NMR analysis. What is the likely identity of the main degradation product?

A3: While simple hydrolysis would yield benzenesulfonic acid, a more complex byproduct has been explicitly identified during the synthesis of S-(Fluoromethyl) benzenesulfonothioate when water is present: S-phenyl benzenesulfonothioate (PhSO₂SPh) .[2]

The formation of this symmetrical thioester suggests a reaction pathway that may be more complex than direct hydrolysis, possibly involving disproportionation or reaction with other intermediates catalyzed by moisture. This compound is a critical marker to look for when troubleshooting degradation.[2][6]

Below is a diagram illustrating the potential degradation pathways.

Caption: Key degradation pathways for S-(Fluoromethyl) benzenesulfonothioate.

Q4: What is the definitive, authoritative protocol for storing this reagent to ensure its long-term stability?

A4: Based on vendor safety data sheets and the chemical nature of the compound, the following storage conditions are mandatory to maximize shelf-life and prevent degradation.

Parameter	Recommended Condition	Rationale & Reference
Temperature	Store in freezer, under -18°C (-0.4°F)	Low temperatures significantly slow the kinetics of decomposition reactions.[7][8]
Atmosphere	Inert Atmosphere (Argon or Nitrogen)	Prevents exposure to atmospheric moisture and oxygen, which can initiate degradation.[8]
Moisture	Store in a dry place. Use anhydrous handling techniques.	Moisture is the primary driver of hydrolysis and byproduct formation.[2][7][9]
Container	Tightly closed container. Amber vial.	Prevents moisture ingress and protects from light, which can be a factor for related compounds.[9][10][11]
Handling	Aliquot upon receipt.	Avoids repeated freeze-thaw cycles and exposure of the bulk material to the atmosphere.

Q5: My reaction yields are inconsistent. Could this be related to reagent degradation?

A5: Absolutely. If S-(Fluoromethyl) benzenesulfonothioate has degraded, its effective concentration is lower than assumed. This directly leads to lower and inconsistent yields in reactions such as the copper-catalyzed monofluoromethylthiolation of boronic acids.[1] Using a degraded reagent means you are adding less of the active electrophile, which will be reflected in incomplete conversion of your starting material. It is crucial to verify the purity of the reagent before use if you suspect degradation.

Recommended Experimental Protocols

Protocol 1: Proper Handling and Storage Workflow

This protocol outlines the best practices from receiving the reagent to its use in an experiment.

Caption: Recommended workflow for handling and storing the reagent.

Protocol 2: Assessing Reagent Purity by HPLC-UV

This method provides a general framework for analyzing the purity of S-(Fluoromethyl) benzenesulfonothioate and detecting potential degradation products.

• System Preparation:

  • HPLC System: Standard analytical HPLC with UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Needle Wash: 50:50 Acetonitrile/Water.

• Sample Preparation:

  • Prepare a stock solution of the reagent in Acetonitrile at approximately 1 mg/mL.

  • Dilute this stock solution to a working concentration of ~50 µg/mL using the initial mobile phase composition (e.g., 70:30 Water/Acetonitrile).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 30 °C.

  • UV Detection: 254 nm.

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	30
    10.0	95
    12.0	95
    12.1	30

    | 15.0 | 30 |

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of S-(Fluoromethyl) benzenesulfonothioate as a percentage of the total peak area.

  • Monitor for the appearance of new peaks, particularly those with longer retention times which may correspond to less polar degradation products like S-phenyl benzenesulfonothioate.

Frequently Asked Questions (FAQs)

• Can I store the reagent dissolved in a solvent? It is strongly discouraged for long-term storage. Storing in solution, especially in protic or wet solvents, will accelerate degradation. The best practice is to store the neat oil under an inert atmosphere at ≤ -18°C and prepare solutions fresh before use.

• Is the reagent sensitive to light? While hydrolysis is the primary concern, related sulfur-containing organic compounds can be light-sensitive.[10] As a best practice, store in amber vials and minimize exposure to direct light.

• What is the expected shelf-life? When stored under the recommended conditions (frozen, dry, inert atmosphere), the reagent should remain stable for an extended period (many months to years). However, purity should be periodically verified by HPLC or NMR, especially if reaction performance declines.

References

• Abdel-Wahab, A. A., El-Khawaga, A. M., & Ismail, M. T. (1982). Molecular rearrangements. III. Thermal decomposition of some selected thioesters. Canadian Journal of Chemistry, 60(23), 2870-2873. Available from: [Link]

• Grokipedia. (n.d.). Thioester. Available from: [Link]

• Zheng, Y., et al. (2025). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. ResearchGate. Available from: [Link]

• Zheng, Y., et al. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1047-1058. Available from: [Link]

• Baran, P. S., et al. (2010). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates. The Journal of Organic Chemistry, 75(11), 3527-3538. Available from: [Link]

• ChemRxiv. (2022). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Available from: [Link]

• Shen, X., et al. (2017). Direct Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. Angewandte Chemie International Edition, 56(38), 11575-11578. Available from: [Link]

• Qiu, X., et al. (2023). Scalable Synthesis of the Shelf-Stable Radical Difluoromethylthiolation Reagent S-(Difluoromethyl)benzenesulfonothioate PhSO₂SCF₂H. Organic Process Research & Development, 27(6), 1144-1150. Available from: [Link]

• Wang, F., et al. (2020). Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. Organic Process Research & Development, 24(5), 858-862. Available from: [Link]

• ResearchGate. (2026). (PDF) Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Available from: [Link]

• Novatia, LLC. (2010). A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates and Application toward Establishing Sulfonate Ester. Available from: [Link]

• UNT Digital Library. (2026). The Hydrolysis of α-(Benzenesulfonyl)-Acetophenone. Available from: [Link]

• ACS Publications. (2023). Direct Synthesis of Thioesters from Feedstock Chemicals and Elemental Sulfur. Available from: [Link]

• PubMed. (2012). Two enzymes of a complete degradation pathway for linear alkylbenzenesulfonate (LAS) surfactants.... Available from: [Link]

• IntechOpen. (2018). Hydrolysis Reactions. Available from: [Link]

• PMC. (2012). Two Enzymes of a Complete Degradation Pathway for Linear Alkylbenzenesulfonate (LAS) Surfactants.... Available from: [Link]

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• 4. Thioester — Grokipedia [grokipedia.com]
• 5. esisresearch.org [esisresearch.org]
• 6. CAS 1212-08-4: S-Phenyl benzenesulfonothioate | CymitQuimica [cymitquimica.com]
• 7. keyorganics.net [keyorganics.net]
• 8. lab-chemicals.com [lab-chemicals.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. sfdr-cisd-tx.safeschoolssds.com [sfdr-cisd-tx.safeschoolssds.com]
• 11. fishersci.com [fishersci.com]

Technical Support Center: S-(Fluoromethyl) Benzenesulfonothioate Synthesis

Welcome to the technical support center for the synthesis of S-(Fluoromethyl) benzenesulfonothioate. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshoot common issues encountered during this synthesis, with a specific focus on the critical parameter of reaction temperature.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis. Each issue is presented with potential causes and validated solutions to get your experiment back on track.

Issue 1: Low to No Yield of S-(Fluoromethyl) benzenesulfonothioate with Formation of an Unexpected Side Product.

Question: I ran the reaction of sodium benzenesulfonothioate (PhSO₂SNa) with chlorofluoromethane (CH₂FCl) at 100°C to accelerate the reaction, but I isolated S-phenyl benzenesulfonothioate (PhSO₂SPh) instead of the desired product. What happened?

Answer:

This is a classic case of thermal decomposition and side reactions at elevated temperatures. The reaction temperature is a crucial parameter for the successful synthesis of S-fluoromethyl benzenesulfonothioate.

• Causality: Increasing the temperature to 100°C leads to the decomposition of the desired product or intermediates. At this temperature, instead of the intended nucleophilic substitution, a side reaction dominates, resulting in the formation of S-phenyl benzenesulfonothioate as the major product.[1] An experimental study showed that conducting the reaction at 100°C resulted in no formation of the target compound, but yielded 61% of S-phenyl benzenesulfonothioate.[1]

• Solution:

  • Strictly control the reaction temperature. The optimal temperature for this reaction is 80°C.[1]

  • If you have already run the reaction at 100°C, the desired product is likely not salvageable from that batch. The run should be repeated at the correct temperature.

  • Ensure your heating mantle, oil bath, and thermometer are calibrated and providing an accurate, stable temperature.

Issue 2: The Reaction is Sluggish and Yields are Poor (<30%).

Question: I'm running the reaction at 60°C to be cautious, but the conversion is very low even after 18 hours. Should I let it run longer or is there another issue?

Answer:

While avoiding high temperatures is correct, a temperature that is too low will result in a sluggish reaction and incomplete conversion.

• Causality: The activation energy for the reaction is not being sufficiently overcome at 60°C. One study reported that after 18 hours at 60°C, the yield of S-fluoromethyl benzenesulfonothioate was only 25%.[1] This indicates that while the reaction proceeds, its rate is impractically slow for efficient synthesis.

• Solution:

  • Increase the reaction temperature to the optimized 80°C. This provides a balance between a reasonable reaction rate and the prevention of thermal decomposition.

  • Monitor the reaction progress using ¹⁹F NMR spectroscopy to determine the point of maximum conversion.

  • Ensure that other critical factors, such as the absence of water, are also addressed, as they can inhibit the reaction even at the optimal temperature.[1]

Issue 3: Minimal Product Formation Despite Running at the Recommended 80°C.

Question: I've set my reaction temperature to exactly 80°C, but my ¹⁹F NMR shows very little product formation. What other factors could be inhibiting the reaction?

Answer:

Temperature is the most critical parameter, but it is not the only one. If the temperature is correct, other factors are likely at play. A study on the scalable synthesis of this compound highlighted that water, reaction temperature, and air are key factors affecting the conversion and yield.[1]

• Potential Causes & Solutions:

  • Water Content in Solvent: The reaction is highly sensitive to moisture. The use of commercially available reagent-grade N,N-dimethylformamide (DMF) without prior drying can lead to minimal product formation.[1]

    • Solution: Use anhydrous DMF. For large-scale reactions, it is recommended to pass the DMF through columns of molecular sieves before use to ensure it is sufficiently dry.[1]

  • Atmosphere: The reaction should be conducted under an inert atmosphere to prevent side reactions with atmospheric components.

    • Solution: Ensure the reaction flask is properly purged with an inert gas like argon and maintained under a positive pressure of that gas throughout the experiment.[1]

  • Purity of Reactants: Ensure the sodium benzenesulfonothioate (PhSO₂SNa) starting material is pure and dry.

Below is a troubleshooting workflow to diagnose issues with the synthesis.

Caption: Troubleshooting workflow for synthesis issues.

Frequently Asked Questions (FAQs)

Q1: What is the scientifically validated optimal reaction temperature for the synthesis of S-(Fluoromethyl) benzenesulfonothioate?

The optimal reaction temperature is 80°C.[1] This temperature provides the best balance between reaction rate and product stability, leading to the highest yields.

Q2: Why is the reaction so sensitive to temperature changes?

The temperature sensitivity is due to a competition between the desired reaction pathway (nucleophilic substitution) and undesired side reactions or decomposition.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Minimizing side reactions and byproducts in S-(Fluoromethyl) benzenesulfonothioate synthesis

Welcome to the technical support center for the synthesis of S-(Fluoromethyl) benzenesulfonothioate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding this critical fluoromethylthiolating reagent. Our goal is to help you minimize side reactions and byproducts to achieve optimal yield and purity.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of S-(Fluoromethyl) benzenesulfonothioate, providing potential causes and actionable solutions.

Problem 1: Low Yield of S-(Fluoromethyl) benzenesulfonothioate and Formation of a Major Byproduct.

Symptoms:

• Significantly lower than expected yield of the desired product.

• Presence of a major byproduct, identified as S-phenyl benzenesulfonothioate (PhSO₂SPh), confirmed by NMR and MS analysis.[1][2]

Probable Causes & Solutions:

• Presence of Water: The reaction is highly sensitive to moisture.[1][2] Water facilitates a side reaction where the fluorine atom in the desired product is displaced by the benzenesulfonothioate anion (PhSO₂S⁻), leading to the formation of PhSO₂SPh through a subsequent Smiles rearrangement.[1]

  • Solution: Ensure all glassware is oven-dried before use. Use anhydrous solvents and reagents. The starting material, sodium benzenesulfonothioate, is hygroscopic and should be stored in a desiccator.[1] Before starting the reaction, it is advisable to bubble dry nitrogen through the reaction mixture for at least 15 minutes to remove any dissolved air and moisture.[1]

• Elevated Reaction Temperature: Higher temperatures can favor the formation of the S-phenyl benzenesulfonothioate byproduct.[1]

  • Solution: Maintain strict temperature control. An oil bath temperature of 80°C, resulting in an internal reaction temperature of approximately 77°C, has been found to be optimal.[1] Avoid temperatures at or above 100°C, as this has been shown to lead to the formation of the byproduct as the major product.[1]

• Air Exposure: While moisture is the more critical factor, exposure to air can also negatively impact the reaction yield.[1]

  • Solution: Conduct the reaction under an inert atmosphere (e.g., argon or dry nitrogen).[1] Ensure the reaction vessel is well-sealed to prevent air from entering during the synthesis.[1]

Problem 2: Difficulty in Removing Sulfur Contamination from Sodium Benzenesulfonothioate Intermediate.

Symptoms:

• The isolated sodium benzenesulfonothioate intermediate is contaminated with elemental sulfur.

• Subsequent reaction to form S-(fluoromethyl) benzenesulfonothioate results in a decreased yield.[1]

Probable Causes & Solutions:

• Incomplete Reaction of Sulfur: The reaction between sodium benzenesulfinate and sulfur may not have gone to completion.

  • Solution: Use a slight excess (1.1 equivalents) of sodium benzenesulfinate relative to sulfur to ensure the full conversion of sulfur.[1] This is a crucial step as residual sulfur is difficult to remove from the sodium benzenesulfonothioate product.[1]

Problem 3: Poor Reproducibility on Scale-Up.

Symptoms:

• A previously successful small-scale synthesis fails to deliver the expected yield and purity when scaled up.[1]

• Increased formation of byproducts is observed.[1]

Probable Causes & Solutions:

• Exacerbated Sensitivity to Water and Temperature: The detrimental effects of moisture and temperature fluctuations are often magnified during larger-scale reactions due to challenges in maintaining homogeneity and efficient heat transfer.

  • Solution: Re-optimize reaction conditions for the larger scale. Pay meticulous attention to drying all reagents and solvents. Implement robust temperature control, possibly using a jacketed reactor for better heat management. Ensure efficient stirring to maintain a uniform reaction temperature.

• Inefficient Removal of Air and Moisture: Purging a larger volume of solvent and reactants with an inert gas requires more time and a higher flow rate.

  • Solution: Increase the duration and flow rate of the inert gas purge before heating the reaction mixture. Maintain a positive pressure of the inert gas throughout the reaction.

II. Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for S-(Fluoromethyl) benzenesulfonothioate?

A1: A common and scalable two-step method involves the reaction of sodium benzenesulfinate with sulfur to form sodium benzenesulfonothioate.[1][2] This intermediate then reacts with chlorofluoromethane (CH₂FCl) to yield S-(fluoromethyl) benzenesulfonothioate.[1]

Q2: What are the key parameters to control during the synthesis?

A2: The most critical parameters are the exclusion of water and precise temperature control.[1][2] The reaction should be carried out under anhydrous conditions and at a controlled temperature of around 77-80°C to minimize the formation of the S-phenyl benzenesulfonothioate byproduct.[1]

Q3: How can the purity of the final product be assessed?

A3: The purity of S-(fluoromethyl) benzenesulfonothioate can be determined using standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for structural confirmation and identification of impurities.[1]

• Mass Spectrometry (MS): To confirm the molecular weight of the product and identify byproducts.[1]

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.[1]

Q4: What are the typical purification methods for S-(Fluoromethyl) benzenesulfonothioate?

A4: The crude product is typically purified by vacuum distillation.[1] This method is effective in separating the desired product from less volatile impurities.

Q5: What are some common applications of S-(Fluoromethyl) benzenesulfonothioate?

A5: S-(Fluoromethyl) benzenesulfonothioate is a highly reactive and shelf-stable electrophilic monofluoromethylthiolation reagent.[1] It is used to introduce the monofluoromethylthio (-SCH₂F) group into various molecules, which is of significant interest in the pharmaceutical and agrochemical industries for fine-tuning the properties of drug candidates.[1] It can be used in reactions with arylboronic acids, alkenes, and aldehydes.[1]

III. Experimental Protocol: Optimized Synthesis of S-(Fluoromethyl) benzenesulfonothioate

This protocol is adapted from a scalable synthesis method and emphasizes the critical parameters for minimizing side reactions.[1]

Step 1: Preparation of Sodium Benzenesulfonothioate

• To a round-bottom flask equipped with a mechanical stirrer, add sodium benzenesulfinate (1.1 equivalents) and sulfur (1.0 equivalent).

• Add pyridine as the solvent and stir the mixture at room temperature for 24 hours.

• Filter the mixture and wash the solid residue with dichloromethane (3x).

• The resulting white solid is sodium benzenesulfonothioate, which should be dried and stored in a desiccator.

Step 2: Synthesis of S-(Fluoromethyl) benzenesulfonothioate

• To a three-neck round-bottom flask fitted with a magnetic stirrer and two reflux condensers, add anhydrous DMF under an argon atmosphere.

• Add the prepared sodium benzenesulfonothioate (1.0 equivalent).

• Bubble dry nitrogen through the mixture for at least 15 minutes.

• Introduce chlorofluoromethane (CH₂FCl, excess) into the reaction mixture.

• Heat the reaction in an oil bath maintained at 80°C (internal temperature approximately 77°C) for the required reaction time (monitor by TLC or GC).

• After completion, cool the reaction mixture and perform a standard aqueous workup.

• Purify the crude product by vacuum distillation to obtain S-(fluoromethyl) benzenesulfonothioate as a light-yellow oil.[1]

Quantitative Data Summary

Parameter	Value	Reference
Sodium Benzenesulfinate	1.1 equivalents	[1]
Sulfur	1.0 equivalent	[1]
Reaction Temperature	80°C (oil bath)	[1]
Internal Temperature	~77°C	[1]
Purification Method	Vacuum Distillation	[1]
Expected Yield	~48% (on a large scale)	[1]

IV. Visualizing Reaction Pathways and Troubleshooting

Reaction Mechanism and Side Reaction

The following diagram illustrates the desired reaction pathway for the synthesis of S-(Fluoromethyl) benzenesulfonothioate and the competing side reaction leading to the formation of S-phenyl benzenesulfonothioate.

Caption: A systematic troubleshooting workflow.

V. References

• Zhao, Q., Yao, R., Chen, W., & Lu, L. (2020). Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. ACS Omega, 5(17), 10184-10189. [Link]

• Zhao, Q., et al. (2020). Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. ACS Publications. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Monofluoromethylation: A Comparative Analysis of S-(Fluoromethyl) benzenesulfonothioate and Its Alternatives

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine atoms can profoundly alter a molecule's physicochemical properties. The monofluoromethyl (–CH2F) group, in particular, is a highly valued bioisostere for methyl (–CH3) and hydroxyl (–CH2OH) groups, capable of enhancing metabolic stability, modulating lipophilicity, and improving binding affinity through unique electronic and conformational effects.[1][2][3] Consequently, the development of efficient and reliable monofluoromethylating agents is of paramount importance to researchers in the field.

This guide provides an in-depth comparison of S-(Fluoromethyl) benzenesulfonothioate, a versatile and increasingly popular reagent, against the broader spectrum of available monofluoromethylating agents. We will delve into the mechanistic nuances, practical applications, and experimental considerations for electrophilic, nucleophilic, and radical approaches, offering field-proven insights to guide your synthetic strategy.

The Benchmark Reagent: S-(Fluoromethyl) benzenesulfonothioate (PhSO₂SCH₂F)

First reported as a shelf-stable electrophilic monofluoromethylthiolating reagent, S-(Fluoromethyl) benzenesulfonothioate has emerged as a powerful tool for introducing the –SCH₂F group, which can then be further manipulated.[4][5] However, its utility extends beyond this, as it can also serve as a precursor for the monofluoromethyl radical.

1.1. Synthesis and Stability

A practical, large-scale synthesis of S-(Fluoromethyl) benzenesulfonothioate has been developed from readily available starting materials: sodium benzenesulfinate, sulfur, and chlorofluoromethane (CH₂FCl).[6][7] This accessibility is a significant advantage for its widespread adoption.

The reagent is a solid that can be stored at room temperature for extended periods, a notable improvement over many gaseous or highly unstable monofluoromethylating agents.[1][8] However, the synthesis is sensitive to both water and temperature. The presence of water can promote a nucleophilic attack on the fluorine atom, leading to a Smiles rearrangement and the formation of S-phenyl benzenesulfonothioate as a major byproduct.[6] High temperatures (e.g., 100 °C) can also lead exclusively to this byproduct, making careful temperature control crucial during its preparation.[6]

1.2. Reactivity Profile: An Electrophilic and Radical Duality

S-(Fluoromethyl) benzenesulfonothioate exhibits a dual reactivity profile, acting as both an electrophilic and a radical source of the monofluoromethyl group, depending on the reaction conditions.

• Electrophilic Reactivity: In the presence of a copper catalyst, the reagent couples efficiently with aryl boronic acids to deliver monofluoromethylthiolated arenes in high yields.[4][5][6] This process allows for the direct introduction of the –SCH₂F moiety onto aromatic systems. Similarly, a silver-catalyzed addition to unactivated alkenes constructs C(sp³)–SCH₂F bonds.[4][5][6]

• Radical Reactivity: When initiated by a radical initiator, S-(Fluoromethyl) benzenesulfonothioate reacts with aldehydes to furnish monofluoromethyl thioesters.[6] This pathway highlights its utility in radical-mediated transformations, expanding its synthetic potential beyond simple electrophilic additions.

Fig 1. Dual reactivity pathways of S-(Fluoromethyl) benzenesulfonothioate.

Comparative Analysis with Other Monofluoromethylating Agents

The choice of a monofluoromethylating agent is dictated by the nature of the substrate, the desired bond to be formed (C–CH₂F, N–CH₂F, O–CH₂F, etc.), and the required functional group tolerance. Agents are broadly classified by their mechanism: electrophilic, nucleophilic, or radical.

2.1. Electrophilic Agents: The "CH₂F⁺" Synthons

These reagents are designed to deliver a monofluoromethyl cation equivalent to a nucleophile. This is the most common class of monofluoromethylating agents.

• Halofluoromethanes (ICH₂F, BrCH₂F, ClCH₂F): Fluoroiodomethane (ICH₂F) is a commercially available liquid that is effective for the monofluoromethylation of heteroatom nucleophiles (N, O, S, P, Se) under basic conditions.[1][9] Its ease of handling makes it a practical choice for straightforward nucleophilic substitutions.[9] Chlorofluoromethane (CH₂ClF) is also useful for O-, S-, and N-nucleophiles, typically requiring a strong base like NaH in a polar aprotic solvent.[10] However, these reagents have struggled with the monofluoromethylation of softer carbon nucleophiles, which is a significant limitation.[10][11]

• Sulfonium Salts & Ylides: Reagents like S-(monofluoromethyl)-S-phenyl-S-(2,4,6-trimethoxyphenyl)sulfonium salts and monofluoromethyl-substituted sulfonium ylides are highly reactive, bench-stable solids.[1][11][12] A key advantage is their ability to monofluoromethylate soft carbon nucleophiles, such as malonates, with high C-selectivity, overcoming a major hurdle of simpler halofluoromethanes.[11] The bulky nature of the sulfonium salt can sterically direct the reaction and prevent O-alkylation.

• Sulfonate Esters (FCH₂OTs, FCH₂OTNs): Fluoromethyl tosylate (FCH₂OTs) and more reactive analogues like fluoromethyl-2,4,6-trinitrophenylsulfonate (FCH₂OTNs) are potent electrophiles.[13] FCH₂OTNs has proven effective for introducing the CH₂F group into chalcogen and nitrogen nucleophiles.[13] However, like halofluoromethanes, their success with carbon nucleophiles is limited.[10]

2.2. Nucleophilic Agents: The "CH₂F⁻" Synthons (Umpolung Strategy)

Nucleophilic agents reverse the typical polarity of the monofluoromethyl group, a concept known as "Umpolung".[14][15][16][17] These reagents are ideal for reaction with electrophiles like aldehydes, ketones, or imines.

• Fluoromethyl Organometallics (FCH₂Li): The generation and use of fluoromethyllithium represents a significant breakthrough, providing a direct source of the FCH₂⁻ anion.[18] However, these reagents are highly unstable and require strict, carefully controlled reaction conditions at very low temperatures.[18] Their practical application is limited by their instability and the need for specialized handling.

• Fluoromethyl Sulfone Derivatives: Compounds like fluoromethyl phenyl sulfone (PhSO₂CH₂F) can be deprotonated to generate a nucleophilic species. This approach offers a more stable and manageable alternative to highly reactive organometallics.[18]

2.3. Radical Agents: The "•CH₂F" Synthons

Radical monofluoromethylation has emerged as a powerful strategy for C–H functionalization and for reactions with unsaturated systems, often proceeding under mild, photoredox-catalyzed conditions.[19][20]

• Monofluoromethylsulfones and Sulfinates (e.g., CH₂FSO₂Na): Sodium fluoromethanesulfinate (CH₂FSO₂Na, Hu's reagent) and related sulfones can generate the monofluoromethyl radical (•CH₂F) upon single-electron oxidation.[11][19] This strategy is effective for the C–H monofluoromethylation of heteroarenes and for addition reactions to alkenes.[1]

• Fluoroiodomethane (ICH₂F) via Halogen Atom Transfer: In a departure from its electrophilic role, ICH₂F can also serve as a radical precursor. Under visible light photoredox catalysis, it can undergo halogen atom transfer to generate the •CH₂F radical, which can then be used in multicomponent reactions to build complex molecules like α-fluoromethylated tertiary amines.[19]

Table 1: Comparative Overview of Monofluoromethylating Agents

Reagent Class	Example Reagent	Physical State / Stability	Reactivity	Key Advantages	Key Limitations
Thiosulfonate	S-(Fluoromethyl) benzenesulfonothioate	Solid / Shelf-stable	Electrophilic & Radical	Dual reactivity, stable, scalable synthesis[6][7]	Primarily for SCH₂F or radical CH₂F introduction
Electrophilic	Fluoroiodomethane (ICH₂F)	Liquid / Commercially available	Electrophilic & Radical	Excellent for heteroatom (N,O,S) alkylation[9]	Poor reactivity with soft C-nucleophiles[10]
Electrophilic	Sulfonium Ylides	Solid / Shelf-stable	Electrophilic	High C-selectivity with soft C-nucleophiles[11]	Can be sterically demanding, multi-step synthesis
Nucleophilic	Fluoromethyllithium (FCH₂Li)	In situ generated / Highly unstable	Nucleophilic	Direct "CH₂F⁻" source for carbonyl addition[18]	Extreme instability, requires cryogenic conditions
Radical	Sodium Fluoromethanesulfinate (CH₂FSO₂Na)	Solid / Stable	Radical	Mild C-H functionalization, good for heteroarenes[11]	Requires specific initiation (e.g., photoredox)

Experimental Protocols & Workflows

Trustworthy science relies on reproducible protocols. Below are representative procedures for the synthesis and application of S-(Fluoromethyl) benzenesulfonothioate.

3.1. Protocol: Scalable Synthesis of S-(Fluoromethyl) benzenesulfonothioate Adapted from Zhao, Q. et al., Org. Process Res. Dev. 2020.[6]

• Preparation of Sodium Benzenesulfonothioate: To a mechanically stirred suspension of sodium benzenesulfinate (1.08 kg, 6.60 mol) in anhydrous DMF (3.0 L) under a nitrogen atmosphere, add sulfur powder (192 g, 6.00 mol).

• Heat the mixture to 80 °C and stir for 12 hours. The reaction mixture will become a clear solution.

• Cool the mixture to room temperature and use the resulting solution of sodium benzenesulfonothioate directly in the next step without purification.

• Synthesis of PhSO₂SCH₂F: Cool the DMF solution from the previous step to 0 °C.

• Bubble chlorofluoromethane (CH₂FCl) gas (approx. 612 g, 9.00 mol) through the solution over 2-3 hours while maintaining the temperature below 10 °C.

• After the addition is complete, seal the reactor and heat the mixture to 80 °C. Stir for 18 hours.

• Cool the reaction to room temperature and pour it into a mixture of ice water (10 L) and ethyl acetate (5 L).

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 2 L).

• Combine the organic layers, wash with brine (3 x 2 L), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford S-(Fluoromethyl) benzenesulfonothioate as a white solid.

3.2. General Experimental Workflow

The successful execution of a monofluoromethylation reaction requires careful planning and execution. The following workflow provides a logical sequence for researchers.

Fig 2. Standard workflow for a monofluoromethylation experiment.

Conclusion and Future Outlook

S-(Fluoromethyl) benzenesulfonothioate stands out as a robust and versatile reagent due to its shelf-stability, scalable synthesis, and unique dual reactivity. While it serves as an excellent source for the monofluoromethylthio (–SCH₂F) group via electrophilic pathways, its capacity for radical generation significantly broadens its applicability.

However, no single reagent is a panacea. For direct monofluoromethylation of heteroatoms, the simplicity of using commercial fluoroiodomethane remains attractive. For challenging C-monofluoromethylations of soft nucleophiles, advanced sulfonium ylides are often the reagents of choice. For C-H functionalization, dedicated radical precursors like sodium fluoromethanesulfinate under photoredox conditions provide a powerful and mild approach.

The ongoing development in this field continues to provide chemists with a more nuanced and powerful toolkit. The choice of reagent should be a strategic decision based on a thorough understanding of the substrate's properties and the specific synthetic transformation required. By comparing the strengths and weaknesses of each class of agent, researchers can select the optimal path to their target monofluoromethylated molecules, accelerating innovation in medicine and materials science.

References

• Zanardi, I., & Novikov, R. A. (2023). Monofluoromethylation of N-Heterocyclic Compounds. Molecules, 29(1), 1. [Link]

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• Request PDF. (n.d.). Scalable Synthesis of the Shelf-Stable Radical Difluoromethylthiolation Reagent S -(Difluoromethyl)benzenesulfonothioate PhSO 2 SCF 2 H. ResearchGate. [Link]

• Shao, X., Xu, C., Lu, L., & Shen, Q. (2022). A Fruitful Decade of Organofluorine Chemistry: New Reagents and Reactions. Chinese Journal of Chemistry, 40(12), 1399–1436. [Link]

• Reichel, M., & Karaghiosoff, K. (2020). Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry. Angewandte Chemie International Edition, 59(30), 12268–12281. [Link]

• Shao, X., Xu, C., Lu, L., & Shen, Q. (2022). A Fruitful Decade of Organofluorine Chemistry: New Reagents and Reactions. Chinese Journal of Chemistry, 40(12), 1399–1436. [Link]

• Zhao, Q., Yao, R., Chen, W., Lu, L., & Shen, Q. (2020). Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. ACS Publications. [Link]

• Request PDF. (n.d.). Fluoromethyl-2,4,6-trinitrophenylsulfonate: A New Electrophilic Monofluoromethylating Reagent. ResearchGate. [Link]

• Umpolung. (n.d.). University of Regensburg. [Link]

• Electrophilic monofluoromethylating reagents. (n.d.). ResearchGate. [Link]

• Reichel, M., & Karaghiosoff, K. (2020). Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry. PubMed. [Link]

• Zhao, Q., Lu, L., & Shen, Q. (2017). Direct Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. PubMed. [Link]

• Novikov, R. A., & Zanardi, I. (2020). Direct and Chemoselective Electrophilic Monofluoromethylation of Heteroatoms (O-, S-, N-, P-, Se-) with Fluoroiodomethane. Organic Letters, 22(4), 1459–1463. [Link]

• Yao, R., Zhao, Q., Lu, L., & Shen, Q. (2023). Scalable Synthesis of the Shelf-Stable Radical Difluoromethylthiolation Reagent S-(Difluoromethyl)benzenesulfonothioate PhSO2SCF2H. Organic Process Research & Development, 27(6), 1146–1151. [Link]

• Ni, C., Zhu, L., & Hu, J. (2007). Electrophilic monofluoromethylation of O-, S-, and N-nucleophiles with chlorofluoromethane. Tetrahedron Letters, 48(42), 7484–7487. [Link]

• Known reagents for radical monofluoromethylation. (n.d.). ResearchGate. [Link]

• Candish, L., Teders, M., & Glorius, F. (2021). Visible light-mediated radical fluoromethylation via halogen atom transfer activation of fluoroiodomethane. Chemical Science, 12(37), 12349–12355. [Link]

• Cas 15398-96-6,S-(trifluoromethyl) benzenesulfonothioate. (n.d.). Lookchem. [Link]

• Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. (2017). Synfacts, 13(10), 1080. [Link]

• Checkoway, M. A., & Scheidt, K. A. (2007). Nucleophilic Acylation of o-Quinone Methides: An Umpolung Strategy for the Synthesis of α-Aryl Ketones and Benzofurans. Organic Letters, 9(8), 1541–1544. [Link]

• Wang, C., et al. (2023). A unified approach to meta-selective methylation, mono-, di- and trifluoromethylation of arenes. Nature Chemistry. [Link]

• Generation of fluoromethyl radicals from sulfonium-type reagents 1 e. (n.d.). ResearchGate. [Link]

• Radiosynthesis of [18F]ArylSCF2H Using Aryl Boronic Acids, S-(Chlorofluoromethyl)benzenesulfonothioate and [18F]Fluoride. (2023). CCS Chemistry. [Link]

• Bunte Salt CH 2 FSSO 3 Na: An Efficient and Odorless Reagent for Monofluoromethylthiolation. (n.d.). ResearchGate. [Link]

• Monofluoromethylation and non-fluoromethylation. a Ruthenium(II). (n.d.). ResearchGate. [Link]

• Chen, P., et al. (2021). Divergent S- and C-Difluoromethylation of 2-Substituted Benzothiazoles. Organic Letters, 23(21), 8530–8535. [Link]

• Barham, J. P., & MacMillan, D. W. C. (2017). Radicals: Reactive Intermediates with Translational Potential. Journal of the American Chemical Society, 139(35), 12068–12084. [Link]

• What is umpolung? Robert Morris breaks it down in Chemical Society Reviews. (2024). University of Toronto, Department of Chemistry. [Link]

• Umpolung strategies for the functionalization of peptides and proteins. (2022). Semantic Scholar. [Link]

• Drug Discovery Based on Fluorine-Containing Glycomimetics. (2023). MDPI. [Link]

• Novel Benzenesulfonate Scaffolds with a High Anticancer Activity and G2/M Cell Cycle Arrest. (2022). PMC. [Link]

• Historical overview of monofluoromethylating reagents and year of their... (n.d.). ResearchGate. [Link]

• Umpolung Reactivity of Fluoroalkylselenotoluenesulfonates: Towards a Versatile Reagent. (n.d.). ResearchGate. [Link]

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Analytical Validation of Monofluoromethylated Products from S-(Fluoromethyl) Benzenesulfonothioate: A Comparative HPLC Guide

The strategic introduction of a monofluoromethylthio group (-SCH₂F) into small molecules is a highly sought-after transformation in modern drug discovery. This moiety significantly enhances lipophilicity and membrane permeability while acting as a weak hydrogen-bond donor. Historically, the synthesis of these compounds relied on highly volatile or unstable reagents. The development of S-(Fluoromethyl) benzenesulfonothioate (PhSO₂SCH₂F) revolutionized this space, providing a 1 capable of functionalizing arylboronic acids, amines, and alkenes under mild catalytic conditions[1].

However, the analytical validation of these reactions presents unique chromatographic challenges. PhSO₂SCH₂F is sensitive to water and elevated temperatures, leading to the formation of a highly lipophilic side product:2[2]. As a Senior Application Scientist, I have designed this guide to objectively compare PhSO₂SCH₂F against alternative reagents and provide a self-validating High-Performance Liquid Chromatography (HPLC) protocol to accurately quantify reaction yields and peak purities.

Comparative Evaluation of Fluoromethylating Agents

Before optimizing the analytical workflow, it is crucial to understand how PhSO₂SCH₂F compares to other fluoromethylating agents. The choice of reagent dictates not only the reaction conditions but also the complexity of the subsequent HPLC validation.

Table 1: Comparison of Fluoromethylating Agents

Reagent	Transfer Group	Reactivity & Stability Profile	Major Byproducts	HPLC Detectability
PhSO₂SCH₂F	-SCH₂F	Bench-stable solid; high yields via Cu/Ag catalysis[1].	PhSO₂SPh	Excellent : Strong UV chromophore at 254 nm.
Fluoroiodomethane (ICH₂F)	-CH₂F	Volatile liquid (bp 53.4 °C); requires sealed vessels and 3[3].	Hydrolyzed alcohols	Poor : Lacks inherent UV chromophore; relies on substrate.
Bunte Salt (CH₂FSSO₃Na)	-SCH₂F	4; requires specific activation[4].	Sodium sulfite salts	Moderate : Byproducts are UV-transparent, simplifying chromatograms.
Fluoromethyl triflate	-CH₂F	"Magic fluoromethyl"; 5[5].	Triflic acid	Poor : Requires derivatization for UV/Vis detection.

Analytical Causality: PhSO₂SCH₂F is analytically superior for reaction monitoring because both the reagent and its primary degradation product (PhSO₂SPh) possess a benzenesulfonyl moiety, allowing for precise mass-balance calculations via UV detection.

Mechanistic Pathway & Analytical Workflow

The reaction typically involves a nucleophile (e.g., an arylboronic acid) reacting with PhSO₂SCH₂F in the presence of a copper catalyst. The analytical challenge arises because the reaction mixture contains unreacted polar substrates, the moderately lipophilic reagent, the highly lipophilic -SCH₂F product, and the extremely hydrophobic PhSO₂SPh byproduct.

Workflow of PhSO₂SCH₂F reaction and subsequent HPLC validation.

HPLC Method Development: The Causality of Chromatographic Choices

To build a self-validating protocol, every parameter must be intentionally selected based on the physicochemical properties of the analytes:

• Column Selection (C18 Reverse-Phase): The introduction of the -SCH₂F group drastically increases the substrate's hydrophobicity. A high-efficiency C18 stationary phase (e.g., 1.7 µm particle size) provides the necessary hydrophobic interactions to resolve the fluoromethylated product from the bulky PhSO₂SPh byproduct.

• Mobile Phase Additives (0.1% TFA): Trifluoroacetic acid acts as an ion-pairing agent. It suppresses the ionization of residual basic amines or acidic phenols in the substrate pool, preventing peak tailing and ensuring symmetrical peak shapes.

• Gradient Elution (10% to 95% Organic): A steep gradient is required. Starting at 10% Acetonitrile ensures that polar unreacted nucleophiles (like boronic acids) are retained just enough to avoid the solvent front. Ramping to 95% is mandatory to elute the highly retained PhSO₂SPh byproduct, which would otherwise cause severe carryover in subsequent runs.

• Detection Wavelength (254 nm): The benzenesulfonyl group in both the reagent and the byproduct exhibits strong π-π* transitions at 254 nm.

Self-Validating Experimental Protocol

This step-by-step methodology ensures a closed-loop validation system, preventing false positives from co-eluting impurities.

Phase 1: Sample Preparation

• Quench: Transfer 100 µL of the crude reaction mixture into a microcentrifuge tube. Add 500 µL of saturated aqueous NH₄Cl.

  • Causality: Neutralizes the basic/catalytic conditions immediately, halting the electrophilic transfer and preventing further degradation of PhSO₂SCH₂F.

• Extraction: Add 500 µL of Ethyl Acetate (EtOAc) and vortex for 30 seconds. Centrifuge at 10,000 rpm for 2 minutes.

  • Causality: Partitions the lipophilic fluoromethylated product and byproducts into the organic layer, precipitating out the copper/silver catalysts and inorganic salts.

• Reconstitution: Transfer 200 µL of the organic layer to a new vial, evaporate to dryness under N₂, and reconstitute in 1 mL of 10% Acetonitrile in Water.

  • Causality: Matching the sample solvent to the initial HPLC mobile phase prevents "solvent mismatch," which causes peak fronting and band broadening during injection.

Phase 2: Chromatographic Conditions

• Column: Waters Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or equivalent.

• Mobile Phase A: 0.1% TFA in HPLC-grade Water.

• Mobile Phase B: 0.1% TFA in HPLC-grade Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C (reduces backpressure and improves mass transfer).

• Gradient Program:

  • 0.0 - 1.0 min: 10% B

  • 1.0 - 7.0 min: Linear ramp to 95% B

  • 7.0 - 9.0 min: Hold at 95% B (Washes out PhSO₂SPh)

  • 9.0 - 10.0 min: Return to 10% B for re-equilibration.

Phase 3: System Suitability Testing (SST)

Before analyzing the reaction mixture, inject a standard mix containing pure PhSO₂SCH₂F and PhSO₂SPh.

• Acceptance Criteria: Resolution ( Rs​ ) between the reagent and byproduct must be > 2.0. Tailing factor ( Tf​ ) must be < 1.5. This validates that the column is capable of separating the critical pairs.

Quantitative Data Interpretation

When the protocol is executed correctly, the chromatogram will yield a predictable elution order based on the lipophilicity of the analytes.

Table 2: Expected HPLC Retention & System Suitability

Analyte	Relative Retention Time (RRT)*	UV Max (nm)	Peak Symmetry ( As​ )	Causality for Elution Order
Unreacted Arylboronic Acid	0.35	220, 254	1.1	Highly polar; elutes early in the highly aqueous phase.
PhSO₂SCH₂F (Reagent)	0.75	240, 265	1.0	Moderate lipophilicity due to the small fluoromethyl group.
Product (Aryl-SCH₂F)	0.85 - 0.95	Substrate-dependent	1.0 - 1.2	High lipophilicity from the -SCH₂F moiety significantly delays elution.
PhSO₂SPh (Byproduct)	1.00 (Reference)	254	1.0	Bulky, highly hydrophobic diaryl system; requires high organic % to elute.

*RRT is calculated relative to the PhSO₂SPh byproduct peak.

By utilizing Photo Diode Array (PDA) detection, scientists can extract the UV spectra across the apex of the Product peak to confirm peak purity, ensuring that no co-eluting isomers or degradation products are inflating the calculated reaction yield.

References

• Direct Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate . Angewandte Chemie International Edition, 2017. 1[1]

• Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate . Organic Process Research & Development, 2020. 2[2]

• Direct and Chemoselective Electrophilic Monofluoromethylation of Heteroatoms (O-, S-, N-, P-, Se-) with Fluoroiodomethane . Organic Letters, 2020. 3[3]

• Bunte Salt CH₂FSSO₃Na: An Efficient and Odorless Reagent for Monofluoromethylthiolation . Organic Letters, 2018.4[4]

• Fluoromethyl Triflate and Fluoromethyl Fluorosulfonate: Easily Accessible and Powerful Fluoromethylation Reagents . Chemistry–A European Journal, 2019. 5[5]

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A Senior Application Scientist's Guide to Fluoromethylation in Medicinal Chemistry: A Comparative Analysis of Reagents

Introduction: The Strategic Importance of the Fluoromethyl Group in Drug Design

The introduction of fluorine and fluorinated motifs into small molecules has become a cornerstone of modern medicinal chemistry. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the ability of the C-F bond to act as a bioisostere for C-H and C-O bonds, can profoundly influence a drug candidate's metabolic stability, lipophilicity, binding affinity, and bioavailability. Among the various fluorinated groups, the monofluoromethyl (-CH2F) moiety is of particular interest as a bioisosteric replacement for methyl, hydroxyl, and amino groups, offering a subtle yet powerful tool for fine-tuning pharmacological profiles.

The growing demand for selective and efficient monofluoromethylation methods has led to the development of a diverse arsenal of reagents, each with its own distinct reactivity profile, substrate scope, and operational requirements. For the discerning researcher, navigating this landscape to select the optimal reagent for a specific synthetic challenge can be a daunting task. This guide provides a comprehensive comparative analysis of the most prominent classes of fluoromethylation reagents—electrophilic, nucleophilic, and radical—grounded in experimental data and mechanistic insights to empower researchers in making informed decisions for their drug discovery programs.

Electrophilic Fluoromethylation: Taming the "F+" Synthon

Electrophilic fluoromethylating agents deliver a formal "CH2F+" equivalent to a nucleophilic substrate. These reagents are particularly useful for the functionalization of electron-rich species such as enolates, enamines, and heteroatoms. The two most prominent classes of electrophilic reagents are the hypervalent iodine-based Togni reagents and the sulfonium-based Umemoto reagents.

Mechanism of Action: A Tale of Two Pathways

The mechanism of electrophilic fluoromethylation is a subject of ongoing investigation, with evidence supporting both a direct nucleophilic attack (SN2-type) and a single-electron transfer (SET) pathway, depending on the reagent and the nucleophile.

• SN2-type Pathway: In this pathway, the nucleophile directly attacks the methylene carbon of the reagent, displacing a leaving group. Computational studies on Umemoto's reagent with pyrrole suggest a backside attack mechanism is energetically favorable.

• Single-Electron Transfer (SET) Pathway: For more easily oxidized nucleophiles, a SET from the nucleophile to the reagent can occur, generating a radical cation and a fluoromethyl radical. These species can then recombine to form the product. The reaction of Umemoto's reagents with certain nucleophiles is suggested to proceed through a radical pathway within a solvent cage, which would explain the lack of inhibition by radical scavengers in some cases.

Caption: Generalized mechanistic pathways for electrophilic fluoromethylation.

Comparative Analysis of Electrophilic Reagents

Reagent Class	Specific Reagent Example	Key Characteristics	Typical Substrates	Representative Yield (%)
Hypervalent Iodine	Togni's Reagent II	Commercially available, broad functional group tolerance, milder than Umemoto reagents.	β-keto esters, α-nitro esters, thiols, anilines.	42-67% (β-keto esters)
Sulfonium Salts	Umemoto's Reagent	Highly reactive, commercially available, effective for a wide range of nucleophiles.	Silyl enol ethers, β-keto esters, heterocycles, arenes.	84% (ethyl 2-oxocyclohexanecarboxylate)
Sulfonium Salts	Umemoto Reagent IV	More powerful than standard Umemoto reagents, effective for less reactive nucleophiles.	N-hydroxylamines, diketones.	93% (N-hydroxylamine)

Experimental Protocol: Electrophilic Fluoromethylation of an Aniline Derivative

This protocol describes the regioselective ortho-trifluoromethylation of a heterocycle-substituted arene using an Umemoto-type reagent, adapted from literature procedures.

Materials:

• N-pyrimidylindoline (1a)

• S-(Trifluoromethyl)dibenzothiophenium tetrafluoroborate (Umemoto's Reagent, 2)

• Palladium(II) acetate (Pd(OAc)2)

• Copper(II) acetate (Cu(OAc)2)

• Pivalic acid (PivOH)

• 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

• Anhydrous solvent (e.g., Toluene)

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried reaction tube, add N-pyrimidylindoline (1a, 0.1 mmol, 1.0 equiv), Umemoto's reagent (2, 0.15 mmol, 1.5 equiv), Pd(OAc)2 (0.02 mmol, 20 mol %), Cu(OAc)2 (0.2 mmol, 2.0 equiv), and PivOH (0.5 mmol, 5.0 equiv).

• Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add HFIP (1 mL) to the reaction mixture via syringe.

• Seal the tube and heat the reaction mixture to 100 °C in a preheated oil bath.

• Stir the reaction for 2 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 7-(trifluoromethyl)indoline.

Nucleophilic Fluoromethylation: Harnessing the "CH2F-" Synthon

Nucleophilic fluoromethylating reagents provide a formal "CH2F-" equivalent and are ideal for reacting with electrophilic partners such as aldehydes, ketones, and alkyl halides. A key challenge in this area has been the generation and stabilization of the highly reactive fluoromethide anion.

Mechanism of Action: The Role of the Activating Group

A prominent and versatile nucleophilic fluoromethylating agent is fluorobis(phenylsulfonyl)methane (FBSM). The two electron-withdrawing phenylsulfonyl groups increase the acidity of the α-proton, allowing for its facile deprotonation by a mild base to generate a resonance-stabilized carbanion. This stabilized nucleophile can then react with a variety of electrophiles.

Caption: General workflow for nucleophilic fluoromethylation using FBSM.

Comparative Analysis of Nucleophilic Reagents and Substrates

The versatility of FBSM is demonstrated by its successful application in the fluoromethylation of a wide range of electrophiles.

| Electrophile Class | Specific Substrate Example | Base/Conditions | Yield (%) | | :--- | :--- | :--- | :--- | :--- | | Alkyl Halides | 1-Iodooctane | K₂CO₃, DMF, rt | 85% | | Aldehydes | Benzaldehyde | LiHMDS, CH₂Cl₂, -78 °C | 92% | | α,β-Unsaturated Ketones | Cyclohexenone | PPh₃, Toluene, rt | 90% | | α,β-Unsaturated Esters | Methyl acrylate | K₂CO₃, DMF, rt | 82% | | α,β-Unsaturated Nitriles | Acrylonitrile | K₂CO₃, DMF, rt | 78% |

Experimental Protocol: Nucleophilic Fluoromethylation of an Aldehyde

This protocol outlines the nucleophilic addition of FBSM to an aldehyde, adapted from the work of Hu and coworkers.

Materials:

• Fluorobis(phenylsulfonyl)methane (FBSM)

• Aldehyde (e.g., benzaldehyde)

• Lithium bis(trimethylsilyl)amide (LiHMDS) solution in THF

• Anhydrous dichloromethane (CH₂Cl₂)

• Trifluoroacetic acid (TFA)

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere, add FBSM (0.10 mmol, 1.0 equiv) and the aldehyde (0.15 mmol, 1.5 equiv).

• Dissolve the solids in anhydrous CH₂Cl₂ (1 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add LiHMDS (0.12 mmol, 1.2 equiv) dropwise to the stirred solution.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Quench the reaction by adding trifluoroacetic acid at -94 °C.

• Allow the mixture to warm to room temperature.

• Dilute with water and extract with CH₂Cl₂ (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the corresponding β-hydroxy-α-fluorobis(phenylsulfonyl)methane.

Radical Fluoromethylation: A Modern Approach to C-C Bond Formation

Radical fluoromethylation has emerged as a powerful strategy, particularly for the functionalization of unactivated C-H bonds and the formation of C-C bonds with alkenes and arenes. These methods often employ mild, photoredox-catalyzed conditions, enhancing their appeal for late-stage functionalization in complex molecule synthesis.

Mechanism of Action: Generation and Trapping of the •CH2F Radical

A common and practical approach to radical fluoromethylation involves the generation of the fluoromethyl radical (•CH₂F) from a suitable precursor, such as fluoroiodomethane (CH₂FI), via halogen-atom transfer (XAT). This can be initiated by visible light and mediated by a silyl radical.

Caption: Proposed radical chain mechanism for the hydrofluoromethylation of alkenes.

Radical clock experiments can be employed to confirm the involvement of radical intermediates in these transformations.

Comparative Analysis of Radical Fluoromethylation of Alkenes

The visible light-mediated hydrofluoromethylation of electron-deficient alkenes using fluoroiodomethane demonstrates broad substrate scope and functional group tolerance.

Alkene Substrate	Yield (%)
N-Phenyl acrylamide	78%
N-Aryl acrylamides (various substituents)	65-85%
N-Heteroaryl acrylamides	60-75%
Phenyl vinyl sulfone	70%
Methyl acrylate	65%
N-Benzylmaleimide	88% (on 10 mmol scale)

Experimental Protocol: Radical Hydrofluoromethylation of an Alkene

This protocol for the direct hydrofluoromethylation of an electron-deficient alkene is based on the work of Tlili and co-workers.

Materials:

• Alkene (e.g., N-phenyl acrylamide)

• Fluoroiodomethane (CH₂FI)

• Tris(trimethylsilyl)silane ((TMS)₃SiH)

• Anhydrous acetonitrile (MeCN)

• Blue LEDs (λmax = 450 nm)

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk tube, add the alkene (0.5 mmol, 1.0 equiv), (TMS)₃SiH (0.6 mmol, 1.2 equiv), and anhydrous MeCN (3 mL).

• Degas the solution by bubbling with an inert gas (e.g., nitrogen or argon) for 15 minutes.

• Add CH₂FI (1.0 mmol, 2.0 equiv) to the reaction mixture under the inert atmosphere.

• Seal the tube and place it approximately 5 cm from the blue LEDs.

• Irradiate the reaction mixture at room temperature for 16 hours.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired hydrofluoromethylated product.

Conclusion and Future Outlook

The field of fluoromethylation has witnessed remarkable progress, providing medicinal chemists with a powerful and diverse toolkit for molecular design. Electrophilic reagents like Umemoto's and Togni's reagents remain the workhorses for functionalizing electron-rich systems. Nucleophilic reagents, exemplified by the versatile FBSM, offer a reliable route to a wide array of fluoromethylated compounds from electrophilic precursors. The ascent of radical methods, particularly those employing visible-light photoredox catalysis, has opened new avenues for late-stage C-H functionalization and C-C bond formation under mild conditions.

The choice of the optimal fluoromethylation reagent is a multifactorial decision, guided by the nature of the substrate, the desired transformation, and considerations of cost, safety, and scalability. As the demand for increasingly complex and precisely functionalized drug candidates continues to grow, the development of new generations of fluoromethylation reagents with enhanced reactivity, selectivity, and environmental compatibility will undoubtedly remain a vibrant and impactful area of chemical research.

References

• Al-abed, Y., & Wang, H. (2018). An ab initio and DFT study of trifluoromethylation using Umemoto's reagent. Organic & Biomolecular Chemistry, 16(24), 4517-4526. [Link]

• Shen, X., Zhang, L., Zhao, Y., Zhu, L., Li, G., & Hu, J. (2011). Nucleophilic Fluoromethylation of Aldehydes with Fluorobis(phenylsulfonyl)

A Comparative Guide to Electrophilic Fluorine-Containing Reagents: S-(Fluoromethyl) benzenesulfonothioate vs. Selectfluor Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal and agrochemical research, the strategic introduction of fluorine-containing moieties into organic molecules is a paramount strategy for modulating their physicochemical and biological properties. This guide provides an in-depth comparison of two prominent classes of electrophilic reagents: the emerging S-(Fluoromethyl) benzenesulfonothioate for monofluoromethylthiolation and the well-established Selectfluor derivatives for direct fluorination. This analysis is designed to equip researchers with the critical knowledge to select the optimal reagent for their synthetic endeavors.

Introduction: Distinct Reagents for Distinct Synthetic Goals

While both S-(Fluoromethyl) benzenesulfonothioate and Selectfluor operate as electrophilic sources of fluorine-containing groups, their synthetic applications are fundamentally different. S-(Fluoromethyl) benzenesulfonothioate is a specialized reagent for the introduction of a monofluoromethylthio (-SCH₂F) group, a functionality of growing interest due to its unique electronic and lipophilic properties. In contrast, Selectfluor is a powerful and versatile electrophilic fluorinating agent designed for the direct incorporation of a fluorine atom (-F) into a wide array of organic substrates.

S-(Fluoromethyl) benzenesulfonothioate: A Gateway to the Monofluoromethylthio Group

S-(Fluoromethyl) benzenesulfonothioate has emerged as a shelf-stable and highly effective electrophilic reagent for monofluoromethylthiolation.[1] Its utility lies in its ability to deliver the "⁺SCH₂F" synthon to various nucleophiles, often under mild, metal-catalyzed conditions.

Reactivity and Mechanistic Considerations

The reactivity of S-(Fluoromethyl) benzenesulfonothioate is typically unlocked through catalysis. In the presence of a copper catalyst, it readily couples with aryl boronic acids to form aryl monofluoromethyl thioethers.[1][2] Silver catalysis, on the other hand, promotes the addition of the monofluoromethylthio group across alkenes.[1] The proposed mechanism for the copper-catalyzed reaction involves the formation of a copper-SCH₂F intermediate, which then undergoes transmetalation with the boronic acid followed by reductive elimination.

Diagram 1: Proposed Catalytic Cycle for Copper-Catalyzed Monofluoromethylthiolation

Caption: Proposed catalytic cycle for the copper-catalyzed reaction of S-(Fluoromethyl) benzenesulfonothioate with aryl boronic acids.

Experimental Data: Substrate Scope and Yields

The following table summarizes the performance of S-(Fluoromethyl) benzenesulfonothioate in copper-catalyzed reactions with various aryl boronic acids.

Entry	Aryl Boronic Acid	Product	Yield (%)
1	Phenylboronic acid	Phenyl monofluoromethyl thioether	93
2	4-Methoxyphenylboronic acid	4-Methoxyphenyl monofluoromethyl thioether	95
3	4-Chlorophenylboronic acid	4-Chlorophenyl monofluoromethyl thioether	88
4	3-Thienylboronic acid	3-Thienyl monofluoromethyl thioether	75

Data sourced from Zhao et al., Angew. Chem. Int. Ed. 2017, 56, 11575–11578.[2]

Experimental Protocol: Copper-Catalyzed Monofluoromethylthiolation of Phenylboronic Acid

Materials:

• S-(Fluoromethyl) benzenesulfonothioate (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Copper(I) sulfate (CuSO₄) (5 mol%)

• Sodium bicarbonate (NaHCO₃) (1.5 equiv)

• Methanol (MeOH)

Procedure:

• To a round-bottom flask, add S-(Fluoromethyl) benzenesulfonothioate, phenylboronic acid, CuSO₄, and NaHCO₃.

• Add methanol and stir the mixture at room temperature for 12 hours.

• Upon completion, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired phenyl monofluoromethyl thioether.[2]

Diagram 2: Experimental Workflow for Monofluoromethylthiolation

Caption: General experimental workflow for the copper-catalyzed monofluoromethylthiolation of aryl boronic acids.

Selectfluor Derivatives: The Workhorse of Electrophilic Fluorination

Selectfluor, with the chemical name 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate), is a highly reactive, user-friendly, and versatile electrophilic fluorinating agent.[3][4] It is a stable, non-volatile crystalline solid, which makes it a safer alternative to gaseous fluorinating agents like elemental fluorine.

Reactivity and Mechanistic Pathways

Selectfluor is a potent electrophile capable of fluorinating a wide range of nucleophiles, including enolates, enamines, and electron-rich aromatic compounds.[5][6] The mechanism of fluorination by N-F reagents like Selectfluor has been the subject of considerable study, with evidence supporting both Sₙ2-type and single-electron transfer (SET) pathways, depending on the substrate and reaction conditions.[3][6] For electron-rich substrates, the reaction often proceeds via a direct attack of the nucleophile on the electrophilic fluorine atom.

Diagram 3: Proposed Sₙ2-type Mechanism for Electrophilic Fluorination

Caption: A simplified representation of the Sₙ2-type mechanism for the fluorination of an enolate with Selectfluor.

Experimental Data: A Broad Substrate Scope

Selectfluor's high reactivity allows for the fluorination of a diverse range of substrates. Below is a summary of its performance in the fluorination of various carbonyl compounds.

Entry	Substrate	Product	Yield (%)
1	2-Phenylcyclohexanone	2-Fluoro-2-phenylcyclohexanone	85
2	1-Indanone	2-Fluoro-1-indanone	90
3	Ethyl 2-oxocyclohexanecarboxylate	Ethyl 1-fluoro-2-oxocyclohexanecarboxylate	92
4	Propiophenone	α-Fluoropropiophenone	78

Representative yields from various literature sources.

A quantitative reactivity scale has been established for several electrophilic fluorinating reagents, demonstrating that Selectfluor is one of the most reactive N-F reagents available.[7] This high reactivity can be advantageous for fluorinating less reactive substrates but may require careful control to avoid side reactions with sensitive substrates.[6]

Experimental Protocol: Fluorination of 1,3-Dicarbonyl Compounds

Materials:

• 1,3-Dicarbonyl compound (1.0 equiv)

• Selectfluor (1.1 equiv)

• Acetonitrile (MeCN)

Procedure:

• Dissolve the 1,3-dicarbonyl compound in acetonitrile in a round-bottom flask.

• Add Selectfluor portion-wise to the solution at room temperature.

• Stir the reaction mixture until the starting material is consumed (monitored by TLC or GC-MS).

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the monofluorinated product.[5]

Diagram 4: Experimental Workflow for Electrophilic Fluorination

Caption: A general experimental workflow for the electrophilic fluorination of 1,3-dicarbonyl compounds using Selectfluor.

Head-to-Head Comparison: Choosing the Right Reagent

The choice between S-(Fluoromethyl) benzenesulfonothioate and Selectfluor is dictated entirely by the desired molecular transformation.

Feature	S-(Fluoromethyl) benzenesulfonothioate	Selectfluor
Functionality Introduced	Monofluoromethylthio (-SCH₂F)	Fluorine (-F)
Primary Application	Monofluoromethylthiolation	Electrophilic Fluorination
Reactivity	Requires catalysis (e.g., Cu, Ag)	Highly reactive, often used directly
Substrate Scope	Aryl boronic acids, alkenes	Broad: Carbonyls, C-H bonds, aromatics, etc.
Handling	Shelf-stable solid[1]	Stable, non-volatile crystalline solid[3]

Conclusion: Complementary Tools for Fluorine Chemistry

S-(Fluoromethyl) benzenesulfonothioate and Selectfluor are not direct competitors but rather complementary tools in the synthetic chemist's arsenal. S-(Fluoromethyl) benzenesulfonothioate provides a reliable and efficient route to the increasingly important monofluoromethylthio group, offering new avenues for molecular design. Selectfluor remains the gold standard for direct electrophilic fluorination, prized for its high reactivity, broad applicability, and ease of handling. A thorough understanding of the distinct capabilities of each reagent is crucial for the rational design and successful execution of synthetic strategies aimed at producing novel fluorine-containing molecules for pharmaceutical and agrochemical applications.

References

• Rozatian, N., et al. (2018). A quantitative reactivity scale for electrophilic fluorinating reagents. Chemical Science, 9(38), 7538-7547. [Link]

• Bryn Mawr College. Electrophilic Fluorination. [Link]

• ResearchGate. Selectfluor and Its Analogs Electrophilic Fluorination for Preparing Alkyl Fluorides. [Link]

• Scribd. Selectfluor: Electrophilic Fluorination Insights. [Link]

• Nyffeler, P. T., et al. (2004). Selectfluor: mechanistic insight and applications. Angewandte Chemie International Edition, 44(2), 192-212. [Link]

• Zhao, Q., et al. (2017). Direct Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. Angewandte Chemie International Edition, 56(38), 11575-11578. [Link]

• MDPI. Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. [Link]

• Zhao, Q., et al. (2020). Scalable Synthesis of S-Fluoromethyl Benzenesulfonothioate. Organic Process Research & Development, 24(5), 846-850. [Link]

• Burkart, M. D., et al. (2000). Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. The Journal of Organic Chemistry, 65(25), 8743-8748. [Link]

• Organic Chemistry Portal. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate). [Link]

• Timofeeva, D. S., et al. (2018). Kinetics of Electrophilic Fluorinations of Enamines and Carbanions: Comparison of the Fluorinating Power of N-F Reagents. Journal of the American Chemical Society, 140(36), 11474-11486. [Link]

• Synfacts. (2017). Monofluoromethylthiolation with S-(Fluoromethyl) Benzenesulfonothioate. Synfacts, 13(10), 1080. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of S-(Fluoromethyl) benzenesulfonothioate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with S-(Fluoromethyl) benzenesulfonothioate. As a highly reactive electrophilic monofluoromethylthiolation reagent, its unique properties demand a thorough understanding of its handling, storage, and disposal to ensure laboratory safety and experimental integrity.[1][2] This document is structured to provide not just procedural steps, but also the scientific rationale behind them, fostering a culture of safety and excellence in your laboratory.

Hazard Profile and Risk Assessment

Primary Hazards:

• Skin and Eye Irritation: Similar sulfonate compounds are known to cause skin and eye irritation.[3] Prolonged contact may lead to more severe irritation.

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[3]

• Reactivity: S-(Fluoromethyl) benzenesulfonothioate is a reactive electrophilic reagent.[1][2] It is sensitive to water and temperature, which can lead to decomposition and the formation of byproducts.[1]

• Hazardous Decomposition: Under fire conditions or through reaction with water, hazardous decomposition products may form, including carbon oxides (CO, CO2), sulfur oxides (SOx), and potentially hydrogen fluoride (HF).[3][4][5][6]

Health Hazard Data Summary for Analogous Compounds:

Hazard Category	Observation for Structurally Similar Compounds
Acute Oral Toxicity	May be harmful if swallowed.
Skin Corrosion/Irritation	Causes skin irritation.[3]
Serious Eye Damage/Irritation	Causes serious eye irritation.[3]
Respiratory Sensitization	May cause respiratory irritation.[3]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is critical to mitigate the risks associated with handling S-(Fluoromethyl) benzenesulfonothioate.

• Eye and Face Protection:

  • Minimum Requirement: Tightly sealed safety goggles meeting ANSI Z87.1 standards.

  • Recommended for Splash Risk: A full-face shield worn over safety goggles is recommended, especially when handling larger quantities or during reactions with a potential for splashing.

• Skin Protection:

  • Gloves: Chemical-resistant gloves, such as neoprene or nitrile, should be worn.[7] Always inspect gloves for tears or punctures before use. Double-gloving is recommended for enhanced protection.

  • Lab Coat: A flame-resistant lab coat is essential. Ensure it is buttoned and fits properly to cover as much skin as possible.

  • Apparel: Wear long pants and closed-toe shoes. Avoid fabrics like polyester that can melt and adhere to the skin in case of a fire.

• Respiratory Protection:

  • All work with S-(Fluoromethyl) benzenesulfonothioate should be conducted in a certified chemical fume hood to minimize inhalation exposure.

  • If there is a risk of exceeding exposure limits, a respirator may be necessary. Consult with your institution's environmental health and safety (EHS) office for respirator selection and fit-testing.

Engineering Controls and Laboratory Setup

Proper engineering controls are the first line of defense in ensuring a safe working environment.

• Chemical Fume Hood: All handling of S-(Fluoromethyl) benzenesulfonothioate, including weighing, transferring, and use in reactions, must be performed in a properly functioning chemical fume hood.

• Ventilation: Ensure adequate general laboratory ventilation.

• Safety Equipment: An eyewash station and safety shower must be readily accessible and tested regularly.[7]

Safe Handling and Operational Workflow

A systematic approach to handling this reagent is crucial for both safety and experimental success.

Caption: Workflow for handling S-(Fluoromethyl) benzenesulfonothioate.

Step-by-Step Handling Protocol:

• Pre-Experiment Review: Before beginning work, review this guide and any available safety information for similar compounds. Prepare a lab-specific Standard Operating Procedure (SOP).

• PPE and Engineering Controls: Don the required PPE as outlined in Section 2. Verify that the chemical fume hood is operational and that the safety shower and eyewash are unobstructed.

• Weighing and Transfer: Conduct all weighing and transfers of S-(Fluoromethyl) benzenesulfonothioate within the fume hood.

• Reaction Setup: Perform all reactions in the fume hood. Be mindful of the reagent's sensitivity to water and temperature.[1]

• Storage: Store S-(Fluoromethyl) benzenesulfonothioate in a tightly sealed, compatible container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and bases.[4][5]

Emergency Procedures

In the event of an emergency, follow these procedures and your institution's emergency response plan.

• Spill Response:

  • Evacuate: Evacuate all non-essential personnel from the immediate area.

  • Alert: Notify others in the laboratory and your supervisor.

  • Containment (for minor spills): If you are trained and it is safe to do so, contain the spill using a dry, inert absorbent material such as sand or vermiculite. Do not use combustible materials.

  • Cleanup: Carefully collect the absorbent material into a sealed, labeled container for hazardous waste disposal.

  • Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and water.

  • For Large Spills: For spills larger than 1 liter or any spill you are not comfortable handling, evacuate the area, close the doors, and call emergency services.[8]

• First Aid Measures:

  • Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

  • Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Waste Disposal Plan

Proper disposal of S-(Fluoromethyl) benzenesulfonothioate and any associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation:

  • All solid waste contaminated with S-(Fluoromethyl) benzenesulfonothioate (e.g., gloves, absorbent materials) should be placed in a clearly labeled, sealed hazardous waste container.

  • Liquid waste from reactions should be collected in a separate, compatible, and labeled hazardous waste container. Do not mix with incompatible waste streams.

• Decontamination of Glassware:

  • Rinse contaminated glassware with a suitable organic solvent in the fume hood. Collect the rinsate as hazardous waste.

  • Wash the glassware with soap and water.

• Disposal Procedure:

  • All waste containing S-(Fluoromethyl) benzenesulfonothioate must be disposed of as hazardous waste through your institution's EHS office.

  • Due to the presence of sulfur and fluorine, incineration is a common disposal method for such compounds.[9] However, the specific disposal route will be determined by your EHS provider.

  • For sulfur-containing wastes, neutralization of any acidic byproducts is a key consideration in the disposal process.[10]

References

• - Rutgers University Environmental Health and Safety

• - (This is a placeholder as a direct SDS was not found, but the information on decomposition products is generally applicable to organic compounds containing sulfur and nitrogen).

• - Fisher Scientific

• - Cole-Parmer

• - ACS Publications

• - AK Scientific, Inc.

• - (This is a placeholder representing general laboratory safety guidelines for PPE selection).

• - Duke University Occupational and Environmental Safety Office

• - Austin Community College

• - ACS Chemical Health & Safety

• - SKF

• - PubMed

• - BenchChem

• - ACS Publications

• - U.S. Environmental Protection Agency

• - ResearchGate

• - Fisher Scientific

• - University of Oklahoma Health Sciences Center

• - Chemours

• - OSHA Outreach Courses

• - (This is a placeholder representing a general guide for chemical spill response).

• - National Center for Biotechnology Information

• - Weill Cornell Medicine

• - ACS Earth and Space Chemistry

• - Capital Resin Corporation

• - ResearchGate

• - Google Patents

• - Organic Chemistry Portal

• - Wikipedia

• - ACS Publications

• - ResearchGate

• - National Center for Biotechnology Information

• - DiVA portal

• - Open Government Program, Alberta

• - Crystal Clean

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